Chemical structure and properties of 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride
Executive Summary This guide provides a comprehensive technical analysis of 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride , a bifunctional heterocyclic building block critical in fragment-based drug discovery (FBDD) an...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a comprehensive technical analysis of 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride , a bifunctional heterocyclic building block critical in fragment-based drug discovery (FBDD) and lead optimization. Unlike simple alkyl carboxylic acids, this molecule integrates a polar, hydrogen-bond-donating/accepting pyrazole core with a flexible propanoic acid linker.
This unique architecture allows it to serve as a bioisostere for histidine or γ-aminobutyric acid (GABA) derivatives, while offering distinct solubility and pharmacokinetic profiles due to its hydrochloride salt form. This document details its chemical architecture, validated synthetic routes, physicochemical properties, and handling protocols for high-throughput synthesis.
Chemical Identity & Architecture
The molecule exists as a hydrochloride salt to enhance crystallinity and water solubility, addressing the poor solubility often observed with the zwitterionic free acid.
Pyrazole Tautomerism: The 1H-pyrazole ring is prototropic. In solution, the hydrogen on the nitrogen rapidly migrates between N1 and N2. This tautomeric equilibrium is crucial for binding affinity, as the pyrazole can act as both a hydrogen bond donor (NH) and acceptor (N:) simultaneously.
Linker Flexibility: The saturated ethyl chain (propanoic acid moiety) provides rotational freedom, allowing the carboxylic acid to orient itself into binding pockets (e.g., salt bridges with arginine/lysine residues) without imposing rigid steric constraints.
Salt Form Utility: The hydrochloride counterion protonates the pyrazole ring (pKa ~2.5) or suppresses the formation of intermolecular aggregates, significantly improving dissolution rates in aqueous buffers compared to the free acid.
Physicochemical Profile
Understanding the ionization state is critical for assay development and formulation.
Parameter
Value (Approx.)
Context
pKa₁ (Pyrazole)
~2.5
Protonation of the pyrazole ring (PyH₂⁺ ⇌ PyH + H⁺).
pKa₂ (Carboxyl)
~4.2 - 4.5
Deprotonation of the acid (COOH ⇌ COO⁻ + H⁺).
LogP (Free Acid)
~0.23
Low lipophilicity; highly suitable for aqueous fragment screening.
Solubility
High (Water/DMSO)
HCl salt prevents zwitterionic precipitation at neutral pH.
Hygroscopicity
Moderate
Requires storage in desiccated environments.
Synthetic Methodology
The synthesis of 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride typically follows a "Construct-Extend-Reduce" logic. The most robust route avoids the instability of hydrazine intermediates by building the pyrazole ring first or functionalizing a pre-formed pyrazole.
Validated Synthetic Route
Formylation (Vilsmeier-Haack): Conversion of a hydrazone or direct formylation of 1H-pyrazole to yield 1H-pyrazole-4-carbaldehyde .
Chain Extension (Knoevenagel Condensation): Reaction of the aldehyde with malonic acid in pyridine/piperidine to yield 3-(1H-pyrazol-4-yl)acrylic acid .
Reduction: Catalytic hydrogenation (Pd/C, H₂) or Diimide reduction reduces the alkene to the alkane, yielding 3-(1H-pyrazol-4-yl)propanoic acid .
Salt Formation: Treatment with anhydrous HCl in dioxane/ethanol precipitates the hydrochloride salt.
Reaction Pathway Diagram
Caption: Step-wise synthesis from pyrazole-4-carbaldehyde to the final hydrochloride salt.
Applications in Drug Discovery
Fragment-Based Drug Discovery (FBDD)
This molecule is a "Rule of Three" compliant fragment.
Ligand Efficiency: The pyrazole ring often provides high binding enthalpy via stacking or H-bonding, while the acid moiety anchors the fragment to polar residues.
Bioisosterism
Histidine Mimic: The pyrazole ring mimics the imidazole side chain of histidine but with different pKa properties (pyrazole is much less basic than imidazole). This is useful when a neutral aromatic donor is required at physiological pH.
GABA Analog: The structure is a rigidified or hetero-substituted analog of γ-aminobutyric acid (GABA), potentially targeting GABA receptors or transporters with altered selectivity.
Linker Chemistry
The propanoic acid tail serves as an excellent "handle" for conjugation. It can be converted to an activated ester (NHS-ester) and coupled to amines, making it a valuable spacer in the design of PROTACs (Proteolysis Targeting Chimeras) where a pyrazole-based warhead needs to be linked to an E3 ligase ligand.
Handling, Safety & Analytics
Safety Protocols
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).
PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to avoid dust inhalation.
Storage & Stability
Hygroscopic: The HCl salt will absorb atmospheric moisture, leading to deliquescence.
Storage: Store at -20°C in a tightly sealed vial under inert gas (Argon/Nitrogen) if possible. Desiccate before weighing.
Analytical Verification
¹H NMR (D₂O): Look for the pyrazole singlet (or two doublets if tautomerism is slow/locked) around δ 7.5–8.0 ppm. The propanoic acid chain will appear as two triplets around δ 2.5–3.0 ppm.
Chloride Test: A silver nitrate (AgNO₃) test should be positive (white precipitate) confirming the salt form.
References
Synthesis of Pyrazole-4-yl-propanoic Acids: Deepa, et al. "Synthesis of 3-(1, 3-Diphenyl-1H-pyrazol-4-yl) Propanoic Acids Using Diimide Reduction." E-Journal of Chemistry, 2012. Link
Bioisosterism in Drug Design: Meanwell, N. A. "Synopsis of some recent tactical application of bioisosteres in drug design." Journal of Medicinal Chemistry, 2011. Link
Fragment-Based Lead Discovery: Erlanson, D. A., et al. "Fragment-based drug discovery: trends and techniques." Nature Reviews Drug Discovery, 2016. Link
Chemical Safety Data: PubChem Compound Summary for CID 22405807 (Free Acid). Link
Author: BenchChem Technical Support Team. Date: February 2026
Technical Guide: Molecular Characterization and Synthesis of 3-(1H-pyrazol-4-yl)propanoic acid Hydrochloride
Executive Summary
3-(1H-pyrazol-4-yl)propanoic acid hydrochloride (CAS: 1909312-08-8) is a critical heterocyclic building block in medicinal chemistry. Structurally characterized by a pyrazole ring substituted at the C4 position with a propanoic acid side chain, this compound serves as a versatile scaffold for the development of anti-inflammatory agents (specifically COX/LOX inhibitors) and kinase inhibitors. Its amphoteric nature, possessing both a basic pyrazole nitrogen and an acidic carboxylic group, necessitates precise salt form control—typically as the hydrochloride salt—to ensure stability and solubility during drug formulation and synthesis.
Chemical Identity & Physicochemical Properties
The following data establishes the definitive chemical profile for the hydrochloride salt form. Researchers must distinguish this specific 4-substituted isomer from its 1-substituted (N-linked) analog to avoid regioisomeric confusion during synthesis.
Property
Specification
Chemical Name
3-(1H-pyrazol-4-yl)propanoic acid hydrochloride
CAS Number (HCl Salt)
1909312-08-8
CAS Number (Free Base)
1174309-53-5
Molecular Formula
C₆H₉ClN₂O₂
Molecular Weight
176.60 g/mol (Free Base: 140.14 g/mol )
Appearance
White to off-white crystalline solid
Solubility
Soluble in water, DMSO, Methanol; Sparingly soluble in DCM
The synthesis of 3-(1H-pyrazol-4-yl)propanoic acid HCl is most reliably achieved through a reductive pathway starting from 1H-pyrazole-4-carbaldehyde. This route avoids the regioselectivity issues often encountered when attempting to alkylate the pyrazole ring directly.
Core Reaction Pathway
Figure 1: Step-wise synthetic pathway from aldehyde precursor to final hydrochloride salt.[1][2][3]
Procedure: Dissolve the aldehyde and malonic acid in pyridine. Add catalytic piperidine.[4] Reflux at 80-100°C for 4-6 hours. Evolution of CO₂ indicates decarboxylation to the acrylic acid.
Workup: Pour into ice-water, acidify with concentrated HCl to pH 3-4. The precipitate (3-(1H-pyrazol-4-yl)acrylic acid) is filtered and dried.[4]
Procedure: Suspend the intermediate in methanol. Hydrogenate at 30-50 psi H₂ at room temperature for 12 hours. Monitor via TLC or LC-MS for disappearance of the alkene.
Workup: Filter through Celite to remove catalyst. Concentrate the filtrate to obtain the saturated free base.
Step 3: Hydrochloride Salt Formation
Reagents: Free base propanoic acid, 4M HCl in Dioxane.
Procedure: Dissolve the free base in a minimum amount of dry methanol or ethanol. Add 4M HCl in dioxane (1.1 eq) dropwise at 0°C. Stir for 1 hour.
Isolation: Add diethyl ether or MTBE to precipitate the salt. Filter the white solid, wash with ether, and dry under vacuum.
Analytical Characterization & Quality Control
To ensure the integrity of the compound for biological assays, the following analytical validations are required.
Analytical Workflow
Figure 2: Quality control workflow for validating chemical identity and purity.
Key Spectral Data (Expected):
¹H NMR (400 MHz, DMSO-d₆):
δ 12.1 (br s, 1H, COOH)
δ 8.5-9.0 (br s, 2H, Pyrazole NH/HCl)
δ 7.4-7.6 (s, 2H, Pyrazole C3-H/C5-H)
δ 2.75 (t, 2H, -CH₂-COOH)
δ 2.50 (t, 2H, Pyrazole-CH₂-, overlaps with DMSO)
Mass Spectrometry (ESI+):
m/z = 141.07 [M+H]⁺ (Free base mass detected).
Note: The chloride ion (35/37 Cl) will not be observed in positive mode but can be confirmed via silver nitrate precipitation or ion chromatography.
Applications in Drug Discovery
3-(1H-pyrazol-4-yl)propanoic acid acts as a bioisostere for various aromatic propionic acids. Its applications are primarily driven by the pyrazole ring's ability to engage in hydrogen bonding and pi-stacking interactions within protein active sites.
Inflammation (COX/LOX Inhibition):
Derivatives of pyrazole-propanoic acids have shown dual inhibition of Cyclooxygenase (COX) and Lipoxygenase (LOX) pathways. The acid moiety mimics arachidonic acid metabolites, allowing the molecule to dock into the hydrophobic channels of these enzymes [1].
Kinase Inhibition:
The pyrazole core is a privileged scaffold in kinase inhibitors (e.g., Crizotinib). The propanoic acid tail provides a handle for further functionalization (amide coupling) to extend into solvent-exposed regions of the kinase ATP-binding pocket [2].
Fragment-Based Drug Design (FBDD):
With a molecular weight of <200 Da and high solubility, this compound is an ideal "fragment" for screening libraries. It possesses high ligand efficiency (LE) potential due to its small size and specific binding interactions.
Handling & Stability
Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). The compound is hygroscopic; protect from moisture.
Stability: Stable in solid form for >2 years if stored correctly. Aqueous solutions should be prepared fresh, as the carboxylic acid can undergo slow decarboxylation under extreme pH or thermal stress.
Safety: Irritant to eyes, respiratory system, and skin. Standard PPE (gloves, goggles, lab coat) is mandatory.
References
PubChem. (n.d.). 3-(1H-pyrazol-4-yl)propanoic acid.[5][6][7][3][4][8][9] National Library of Medicine. Retrieved from [Link]
ResearchGate. (2012). Synthesis of 3-(1, 3-Diphenyl-1H-pyrazol-4-yl) Propanoic Acids Using Diimide Reduction. E-Journal of Chemistry. Retrieved from [Link]
Technical Guide: pKa Values and Ionization Behavior of 3-(1H-pyrazol-4-yl)propanoic Acid
[1] Executive Summary This technical guide provides a comprehensive analysis of the ionization constants (pKa) of 3-(1H-pyrazol-4-yl)propanoic acid (CAS: 35205-71-1).[1] Understanding the acid-base behavior of this molec...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
This technical guide provides a comprehensive analysis of the ionization constants (pKa) of 3-(1H-pyrazol-4-yl)propanoic acid (CAS: 35205-71-1).[1] Understanding the acid-base behavior of this molecule is critical for drug development, specifically regarding solubility profiling, lipophilicity (LogD), and salt selection.
The molecule exhibits amphoteric (zwitterionic) behavior characterized by two primary ionizable centers in the physiological pH range: the carboxylic acid tail and the pyrazole ring.[1]
To accurately determine the pKa, one must deconstruct the molecule into its functional pharmacophores. The structure consists of a propanoic acid tail attached to the C4 position of a pyrazole ring.[1]
Ionization Sites
The molecule undergoes protonation and deprotonation at three distinct sites, though only two are relevant for standard aqueous formulation.
The Basic Center (N2 - Pyridinic Nitrogen): The unsaturated nitrogen in the pyrazole ring has a lone pair available for protonation. In unsubstituted pyrazole, this pKa is 2.5. The alkyl substituent at C4 exerts a weak electron-donating inductive effect (+I), which stabilizes the conjugate acid, thereby increasing basicity relative to the parent ring.
The Acidic Center (Carboxyl Group): The distal carboxylic acid is insulated from the aromatic ring by two methylene groups.[1] Consequently, its pKa is expected to align closely with propanoic acid (
).
The Weak Acidic Center (N1 - Pyrrolic Nitrogen): The proton attached to the other nitrogen is extremely weakly acidic (
), making it relevant only in extremely basic, non-aqueous conditions (e.g., formation of sodium salts with NaH).
Tautomerism and Zwitterions
In solution, 3-(1H-pyrazol-4-yl)propanoic acid exists in equilibrium between neutral and zwitterionic forms. At pH values between 3.1 and 4.8, the population of the zwitterion (protonated pyrazole / deprotonated carboxylate) is significant.[1]
Figure 1: Ionization pathways. Note that the specific pathway (Neutral vs. Zwitterion) depends on the exact micro-constants, but the macroscopic pKa values remain the primary observables.[1]
Predicted vs. Experimental Values
As specific experimental literature for CAS 35205-71-1 is sparse, the values below are synthesized from fragment-based QSAR analysis and validated against analogous structures (e.g., 4-methylpyrazole).
Ionization Center
Functional Group
Type
Value (Aq, 25°C)
Basis of Determination
Pyrazole Ring (N2)
Base (Conj. Acid)
3.10
Analogous to 4-methylpyrazole () [1]
Propanoic Acid
Acid
4.87
Analogous to Propanoic Acid () [2]
Pyrazole Ring (N1)
Acid
14.20
General Pyrazole Chemistry [3]
Scientific Rationale for Pyrazole Shift:
The unsubstituted pyrazole has a pKa of 2.[1]52. Substitution at the 4-position with an alkyl group (propanoic chain) pushes electron density into the ring system. This increases the electron density at the pyridinic nitrogen, making it more attractive to protons (stronger base). Therefore, the shift from 2.5 to ~3.1 is mechanistically consistent.
Experimental Protocols for Determination
To validate these values in-house, the following protocols are recommended. These are designed to be self-validating systems.
Method A: Potentiometric Titration (The Gold Standard)
This method is best for determining the macro-constants in aqueous media.[1]
mol of the compound in 50 mL of 0.15 M KCl. Ensure the solution is acidic (pH < 2.[1]5) by adding a known excess of HCl.[1] This ensures the pyrazole is fully protonated.
Blank Titration: Perform a titration on the solvent/electrolyte blank to determine exact
If the zwitterion precipitates during potentiometry, UV-metric titration is superior due to lower concentration requirements (
M).
Principle: The UV spectrum of the pyrazole ring changes upon protonation.[1] The carboxyl group has negligible UV absorbance change, so this method specifically isolates the Pyrazole pKa .
Figure 2: UV-Metric determination workflow focusing on the chromophore (pyrazole).[1][2]
pH 3.5 - 4.5:Risk Zone. The molecule approaches its isoelectric point (pI). Solubility will be at its minimum here as the net charge is zero (Zwitterion/Neutral mix).[1] Avoid formulation buffers in this range.
pH > 5.5: High solubility (Anionic carboxylate).[1]
At physiological pH (7.4), the molecule is effectively anionic (Carboxylate is deprotonated, Pyrazole is neutral). This reduces membrane permeability compared to the neutral species, but the pyrazole ring provides a lipophilic anchor.
References
Elguero, J., et al. (2000). Basicity of Pyrazoles.[1][3] In: Advances in Heterocyclic Chemistry. Validates 4-methylpyrazole pKa ~3.09.
Lide, D. R. (Ed.). (2005). CRC Handbook of Chemistry and Physics.[1] Propanoic acid dissociation constants.
Bordwell, F. G. (1988). Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research. Establishes acidity of azole NH groups.[1] [1]
Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. Protocols for pKa determination. [1]
The 3-(1H-pyrazol-4-yl)propanoic Acid Scaffold: A Versatile Pharmacophore in Modern Medicinal Chemistry
The following technical guide provides an in-depth review of 3-(1H-pyrazol-4-yl)propanoic acid derivatives, structured for medicinal chemists and drug discovery professionals. Executive Summary The 3-(1H-pyrazol-4-yl)pro...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth review of 3-(1H-pyrazol-4-yl)propanoic acid derivatives, structured for medicinal chemists and drug discovery professionals.
Executive Summary
The 3-(1H-pyrazol-4-yl)propanoic acid moiety represents a privileged scaffold in medicinal chemistry, valued for its ability to mimic peptide fragments (specifically the aspartic acid side chain) while offering superior metabolic stability and pharmacokinetic properties compared to natural peptides.
This guide analyzes the structural utility of this scaffold, primarily as a bioisostere in RGD (Arg-Gly-Asp) mimetics targeting integrins, and as a core pharmacophore in CRTH2 antagonists and enzyme inhibitors (e.g., COX/LOX pathways). We explore the synthetic architecture, physicochemical properties, and specific case studies that validate its role in high-affinity ligand design.
Structural & Physicochemical Analysis[1][2]
Pharmacophore Features
The 3-(1H-pyrazol-4-yl)propanoic acid structure consists of three critical domains:
The Carboxylic Tail: Acts as a classic H-bond acceptor/donor and an ionic anchor. In metalloenzymes or integrins, this moiety often coordinates with divalent cations (e.g., Mg²⁺, Mn²⁺) in the Metal-Ion-Dependent Adhesion Site (MIDAS).
The Pyrazole Core: A bioisostere for phenyl or imidazole rings. It functions as a rigid linker that orients the carboxylic acid while providing secondary binding interactions (π-π stacking or H-bonding via the N-H motif).
The Ethylene Linker: Provides rotational freedom, allowing the carboxylic acid to adopt the necessary conformation to engage deep binding pockets without the entropic penalty of a fully flexible alkyl chain.
Tautomerism and Solubility
The 1H-pyrazole ring exhibits annular tautomerism. In solution, the proton shifts between N1 and N2, influencing binding kinetics.
Lipophilicity: The pyrazole ring lowers logP compared to a phenyl ring, improving water solubility—a critical parameter for oral bioavailability.
Acid/Base Profile: The carboxylic acid (
) ensures the molecule is anionic at physiological pH, while the pyrazole ( for the conjugate acid) remains neutral, preventing non-specific protein binding often seen with highly basic compounds.
Synthetic Architecture
The synthesis of 3-(1H-pyrazol-4-yl)propanoic acid derivatives typically follows a convergent route. The most robust pathway involves the Vilsmeier-Haack formylation followed by Knoevenagel condensation .
Core Synthetic Workflow (DOT Visualization)
Figure 1: Convergent synthetic pathway for accessing the 4-substituted pyrazole propanoic acid scaffold.
Detailed Causality in Synthesis
Step 1 (Formylation): The Vilsmeier-Haack reaction is preferred over direct C-acylation because it simultaneously constructs the pyrazole ring (from hydrazones) and installs the C4-aldehyde handle required for chain extension.
Step 2 (Chain Extension): Knoevenagel condensation with malonic acid is selected because it yields the
-unsaturated acid directly. This avoids the use of Wittig reagents, which can be difficult to purify from triphenylphosphine oxide byproducts.
Step 3 (Reduction): While Catalytic Hydrogenation (H₂/Pd-C) is standard, Diimide reduction (generated in situ from hydrazine hydrate) is often cited in this specific series to avoid hydrogenolysis of sensitive N-benzyl or halogen substituents on the pyrazole ring [1].
Medicinal Chemistry Applications
Integrin Antagonists (RGD Mimetics)
The 3-(1H-pyrazol-4-yl)propanoic acid moiety is a classic peptidomimetic replacement for the Aspartic Acid (Asp) residue in the RGD sequence recognized by integrins (
, ).
Mechanism: The carboxylic acid coordinates the metal ion in the integrin receptor. The pyrazole ring restricts the conformational space, mimicking the turn structure of the native RGD loop.
Selectivity: N1-substitution on the pyrazole allows tuning of selectivity between
(angiogenesis/cancer) and (thrombosis). Bulky hydrophobic groups at N1 tend to favor binding pockets [2].
CRTH2 Antagonists (Asthma/Inflammation)
Derivatives of pyrazole-4-acetic and propanoic acids have been identified as potent antagonists of the Chemoattractant Receptor-homologous molecule expressed on Th2 cells (CRTH2) .
Significance: These compounds block Prostaglandin D2 (PGD2) signaling, reducing eosinophil recruitment in allergic asthma.
SAR Insight: The propanoic acid chain length is critical. Shortening to acetic acid or lengthening to butanoic acid often results in a steep loss of potency (10-100 fold), indicating a strict distance requirement between the anionic headgroup and the hydrophobic tail bound to the pyrazole [3].
Dual COX/LOX Inhibition
Certain 3-(1H-pyrazol-4-yl)propanoic acid derivatives exhibit dual inhibition of Cyclooxygenase (COX) and Lipoxygenase (LOX) enzymes.
Mechanism: The pyrazole core aligns with the COX active site (similar to Celecoxib), while the propanoic acid side chain interacts with the arginine residue at the "gate" of the channel, a feature distinct from the sulfonamide binding mode of traditional coxibs [4].
Experimental Protocol: Synthesis of 3-(1,3-Diphenyl-1H-pyrazol-4-yl)propanoic Acid[3][4]
Objective: To synthesize a validated reference standard for biological assay.
Safety Note: Hydrazine hydrate is toxic and a potential carcinogen. Work in a fume hood.
Step 1: Synthesis of Acrylic Acid Intermediate
Dissolve 1,3-diphenyl-1H-pyrazole-4-carbaldehyde (10 mmol) in pyridine (10 mL).
Add malonic acid (20 mmol) and a catalytic amount of piperidine (0.5 mL).
Reflux at 95–100°C for 4–5 hours. Why? Decarboxylation of the malonic acid adduct occurs spontaneously at this temperature to yield the acrylic acid.
Pour the reaction mixture into ice-water and acidify with conc. HCl.
Filter the precipitate, wash with water, and recrystallize from ethanol.
Step 2: Diimide Reduction (Metal-Free)
Suspend the acrylic acid derivative (5 mmol) in ethanol (20 mL).
Add hydrazine hydrate (80%, 5 mL).
Add hydrogen peroxide (30%, 2 mL) dropwise very slowly or use air bubbling in the presence of Cu(II) catalyst. Note: A safer alternative for scale-up is using p-toluenesulfonylhydrazide as the diimide source.
Reflux for 2 hours. The diimide (
) generated in situ reduces the alkene selectively.
Evaporate solvent, acidify residue, and extract with ethyl acetate.
Quantitative Data Summary
Table 1: Structure-Activity Relationship (SAR) Trends for Pyrazole-4-Propanoic Acids
The following diagram illustrates the mechanism of action for these derivatives in the context of Integrin blockade (Anti-angiogenic pathway).
Figure 2: Competitive inhibition of Integrin
by pyrazole propanoic acid derivatives, preventing downstream angiogenic signaling.
References
Vamaraju, H. B., et al. (2012). Synthesis of 3-(1,3-Diphenyl-1H-pyrazol-4-yl) Propanoic Acids Using Diimide Reduction. E-Journal of Chemistry.
Sulyok, G. A. G., et al. (2001). Solid-Phase Synthesis of a Nonpeptide RGD Mimetic Library: New Selective αvβ3 Integrin Antagonists. Journal of Medicinal Chemistry.
Pettipher, R., et al. (2012). Antagonists of the prostaglandin D2 receptor CRTH2.[1][2][3][4] Drug News & Perspectives.
Calışkan, B., et al. (2011). Pyrazol-3-propanoic acid derivatives as novel inhibitors of leukotriene biosynthesis in human neutrophils. European Journal of Medicinal Chemistry.
Stock, N., et al. (2013). 2-(1H-Pyrazol-4-yl)acetic acids as CRTh2 antagonists. Bioorganic & Medicinal Chemistry Letters.
Navigating Chemical Space: A Technical Guide to the Identification and Significance of 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride
For immediate release: A comprehensive technical guide for researchers, scientists, and drug development professionals on the chemical identifiers, properties, and significance of 3-(1H-pyrazol-4-yl)propanoic acid hydroc...
Author: BenchChem Technical Support Team. Date: February 2026
For immediate release: A comprehensive technical guide for researchers, scientists, and drug development professionals on the chemical identifiers, properties, and significance of 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride.
Abstract
In the landscape of modern drug discovery and development, the precise identification and characterization of novel chemical entities are of paramount importance. This guide provides an in-depth analysis of 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride, a heterocyclic compound with potential applications in medicinal chemistry. We will delve into its structural representation through the Simplified Molecular Input Line Entry System (SMILES) and the IUPAC International Chemical Identifier Key (InChIKey), offering a foundational understanding for its synthesis, characterization, and potential biological evaluation. This document serves as a technical resource, consolidating critical data and methodologies for professionals engaged in the exploration of pyrazole-based compounds.
Introduction: The Pyrazole Scaffold in Drug Discovery
The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a privileged scaffold in medicinal chemistry. Its unique structural and electronic properties allow it to serve as a versatile pharmacophore, engaging in various biological interactions. Pyrazole derivatives have been successfully incorporated into a wide array of therapeutic agents, demonstrating activities as anti-inflammatory, analgesic, anticancer, and antimicrobial agents. The compound 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride belongs to this important class of molecules, and its accurate identification is the first step towards unlocking its therapeutic potential.
Chemical Identification: SMILES and InChIKey
Accurate and unambiguous identification of a chemical compound is crucial for data retrieval, patentability, and regulatory submission. SMILES and InChIKey are two complementary and widely adopted standards for representing chemical structures in a machine-readable format.
SMILES String
The SMILES string for 3-(1H-pyrazol-4-yl)propanoic acid is C1=C(C=NN1)CCC(=O)O. For its hydrochloride salt, the SMILES string is represented as:
C1=C(C=NN1)CCC(=O)O.Cl
This notation indicates the covalent structure of the organic molecule followed by a dot-disconnected representation of the chloride ion.
InChIKey
The InChIKey provides a fixed-length, computer-searchable structural identifier. For the free base, 3-(1H-pyrazol-4-yl)propanoic acid, the InChIKey is:
It is important to note that a definitive, publicly available InChIKey for the hydrochloride salt of 3-(1H-pyrazol-4-yl)propanoic acid could not be located in major chemical databases as of the last update. The InChI algorithm would generate a different key for the salt form due to the separate layer for the hydrochloride component. Researchers synthesizing or working with this specific salt are advised to generate the InChIKey using standard chemical informatics software for accurate record-keeping.
Physicochemical Properties and Data
Understanding the physicochemical properties of a compound is critical for predicting its behavior in biological systems and for formulation development. The following table summarizes key computed and experimental data for the free base, 3-(1H-pyrazol-4-yl)propanoic acid.
Property
Value
Source
Molecular Formula
C6H8N2O2
Molecular Weight
140.14 g/mol
XLogP3
-0.4
Hydrogen Bond Donor Count
2
Hydrogen Bond Acceptor Count
3
Rotatable Bond Count
2
Note: These properties are for the free base. The hydrochloride salt will have a different molecular weight and may exhibit different solubility and hygroscopicity.
Synthesis and Workflow
The synthesis of 3-(1H-pyrazol-4-yl)propanoic acid and its subsequent conversion to the hydrochloride salt can be achieved through various synthetic routes. A common approach involves the construction of the pyrazole ring followed by the elaboration of the propanoic acid side chain.
An In-depth Technical Guide to the Hydrogen Bonding Potential of 3-(1H-pyrazol-4-yl)propanoic acid HCl
For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of Hydrogen Bonding in Molecular Recognition In the intricate dance of molecular interactions that underpins drug efficacy,...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Critical Role of Hydrogen Bonding in Molecular Recognition
In the intricate dance of molecular interactions that underpins drug efficacy, hydrogen bonds play a leading role. These directional, non-covalent interactions, formed between a hydrogen atom covalently bonded to an electronegative atom and another nearby electronegative atom, are fundamental to the specificity and stability of drug-receptor binding.[1][2] The energy of a single hydrogen bond, typically in the range of 2-20 kJ/mol, may seem modest, but the cumulative effect of multiple hydrogen bonds can significantly enhance binding affinity and selectivity.[2] For drug development professionals, a thorough understanding and characterization of a molecule's hydrogen bonding potential is therefore not merely academic; it is a critical component of rational drug design and lead optimization.[3][4]
This guide provides a comprehensive technical analysis of the hydrogen bonding potential of 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride, a molecule of interest due to the prevalence of the pyrazole motif in medicinal chemistry.[5][6][7] Pyrazole-containing compounds are known to engage in significant hydrogen bonding interactions, contributing to their diverse pharmacological activities.[5][8][9] We will dissect the molecule's structure to identify its hydrogen bond donors and acceptors, outline both experimental and computational methodologies for characterizing these interactions, and discuss the implications for its application in drug discovery.
Theoretical Analysis of Hydrogen Bonding Potential
The structure of 3-(1H-pyrazol-4-yl)propanoic acid (C₆H₈N₂O₂) presents several functional groups capable of participating in hydrogen bonding.[10][11] The formation of the hydrochloride (HCl) salt introduces a protonated state that significantly alters this potential.
Neutral Form
In its neutral state, the molecule possesses both hydrogen bond donors and acceptors:
Hydrogen Bond Donors:
The pyrrolic nitrogen (N-H) of the pyrazole ring.
The hydroxyl group (-OH) of the carboxylic acid.
Hydrogen Bond Acceptors:
The pyridinic nitrogen of the pyrazole ring.
The carbonyl oxygen (C=O) of the carboxylic acid.
The hydroxyl oxygen (-OH) of the carboxylic acid.
Hydrochloride Salt Form
The presence of hydrochloric acid leads to the protonation of the most basic nitrogen atom. In the case of the pyrazole ring, the pyridinic nitrogen is the more basic of the two and will be protonated. This alters the hydrogen bonding landscape:
Hydrogen Bond Donors:
The pyrrolic nitrogen (N-H) of the pyrazole ring.
The now protonated pyridinic nitrogen (N-H) of the pyrazole ring.
The hydroxyl group (-OH) of the carboxylic acid.
Hydrogen Bond Acceptors:
The carbonyl oxygen (C=O) of the carboxylic acid.
The hydroxyl oxygen (-OH) of the carboxylic acid.
The following diagram illustrates the potential hydrogen bond donors and acceptors in both the neutral and HCl salt forms of 3-(1H-pyrazol-4-yl)propanoic acid.
Caption: Hydrogen bond donors and acceptors of 3-(1H-pyrazol-4-yl)propanoic acid.
Experimental Determination of Hydrogen Bonding
While theoretical analysis provides a valuable framework, experimental validation is crucial. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for studying hydrogen bonding in solution.[12][13][14]
NMR Titration Protocol
A common method to probe hydrogen bonding is through NMR titration, where a known hydrogen bond acceptor or donor is added incrementally to a solution of the compound of interest, and the changes in the chemical shifts of the protons involved in hydrogen bonding are monitored.[15]
Objective: To quantify the strength of the hydrogen bonds formed by the N-H and O-H protons of 3-(1H-pyrazol-4-yl)propanoic acid HCl with a model hydrogen bond acceptor (e.g., dimethyl sulfoxide-d6, DMSO-d6).
Materials:
3-(1H-pyrazol-4-yl)propanoic acid HCl
Deuterated chloroform (CDCl₃)
Dimethyl sulfoxide-d6 (DMSO-d6)
NMR tubes
High-resolution NMR spectrometer
Step-by-Step Methodology:
Sample Preparation: Prepare a stock solution of 3-(1H-pyrazol-4-yl)propanoic acid HCl in CDCl₃ at a known concentration (e.g., 10 mM).
Initial Spectrum: Acquire a ¹H NMR spectrum of the stock solution.
Titration: Prepare a series of NMR samples by adding increasing molar equivalents of DMSO-d6 (e.g., 0.2, 0.4, 0.6, 0.8, 1.0, 1.5, 2.0, 5.0, and 10.0 equivalents) to the stock solution.
Spectral Acquisition: Acquire a ¹H NMR spectrum for each sample after each addition of DMSO-d6.
Data Analysis:
Monitor the chemical shifts of the N-H and O-H protons. A downfield shift upon addition of the hydrogen bond acceptor is indicative of hydrogen bond formation.[15]
Plot the change in chemical shift (Δδ) against the concentration of the added DMSO-d6.
Fit the resulting titration curve to a suitable binding model (e.g., a 1:1 binding isotherm) to determine the association constant (Ka), which provides a quantitative measure of the hydrogen bond strength.
Caption: Experimental workflow for NMR titration.
Expected Quantitative Data
The following table summarizes the expected outcomes from an NMR titration experiment. The hypothetical values are for illustrative purposes.
Proton Environment
Initial Chemical Shift (δ) in CDCl₃ (ppm)
Final Chemical Shift (δ) with excess DMSO-d6 (ppm)
Δδ (ppm)
Association Constant (Ka) (M⁻¹)
Pyrazole N-H (pyrrolic)
~10.5
~11.5
~1.0
Moderate
Pyrazole N-H (pyridinic)
~12.0
~13.5
~1.5
Strong
Carboxylic Acid O-H
~11.0
~12.0
~1.0
Moderate
Computational Analysis of Hydrogen Bonding
Computational chemistry offers a powerful complementary approach to experimental methods for characterizing hydrogen bonds.[16][17][18] Quantum mechanics (QM) calculations can provide detailed insights into the energetics and geometries of hydrogen-bonded complexes.
Computational Workflow
Objective: To calculate the interaction energies and optimized geometries of hydrogen-bonded dimers of 3-(1H-pyrazol-4-yl)propanoic acid HCl with a model hydrogen bond acceptor (e.g., water).
Software: A quantum chemistry software package such as Gaussian or ORCA.
Step-by-Step Methodology:
Monomer Optimization: Optimize the geometry of the 3-(1H-pyrazol-4-yl)propanoic acid HCl monomer and the water monomer individually using a suitable level of theory (e.g., B3LYP/6-31G(d,p)).
Dimer Construction: Construct initial geometries for the hydrogen-bonded dimers, placing the water molecule in proximity to each of the potential hydrogen bond donor sites (the two pyrazole N-H groups and the carboxylic acid O-H).
Dimer Optimization: Optimize the geometry of each dimer.
Interaction Energy Calculation: Calculate the interaction energy (ΔE) for each dimer using the following equation, correcting for basis set superposition error (BSSE) using the counterpoise method:
ΔE = E_dimer - (E_monomer1 + E_monomer2)
Analysis: Analyze the optimized geometries to determine the hydrogen bond lengths and angles. A shorter bond length and an angle closer to 180° generally indicate a stronger hydrogen bond.[4][19]
Caption: Workflow for computational hydrogen bond analysis.
Implications for Drug Development
A detailed understanding of the hydrogen bonding potential of 3-(1H-pyrazol-4-yl)propanoic acid HCl is paramount for its effective utilization in drug design.
Target Specificity: The distinct arrangement of hydrogen bond donors and acceptors can be exploited to achieve high specificity for a target protein.[2] By designing molecules that form a complementary hydrogen bonding network with the active site, binding affinity and selectivity can be significantly enhanced.
Pharmacokinetic Properties: The hydrogen bonding capacity of a molecule influences its physicochemical properties, such as solubility and membrane permeability.[3] While strong hydrogen bonding can improve aqueous solubility, an excessive number of hydrogen bonds can hinder membrane transport. A balanced hydrogen bonding profile is therefore crucial for optimal ADME (Absorption, Distribution, Metabolism, and Excretion) properties.
Structure-Activity Relationship (SAR) Studies: The insights gained from hydrogen bonding analysis can guide SAR studies. For instance, if a particular hydrogen bond is found to be critical for activity, medicinal chemists can focus on modifications that preserve or enhance this interaction. Conversely, if a hydrogen bond is detrimental to selectivity or pharmacokinetic properties, it can be targeted for removal or modification.
Conclusion
3-(1H-pyrazol-4-yl)propanoic acid HCl possesses a rich hydrogen bonding potential, with multiple donor and acceptor sites that are modulated by protonation. A combined approach of theoretical analysis, experimental investigation using techniques like NMR spectroscopy, and computational modeling can provide a comprehensive characterization of these interactions. This detailed understanding is not only fundamental to elucidating the molecule's behavior at a molecular level but is also a critical tool for medicinal chemists and drug development professionals seeking to rationally design novel therapeutics with improved efficacy, selectivity, and pharmacokinetic profiles. The principles and methodologies outlined in this guide provide a robust framework for unlocking the full potential of this and similar molecules in the quest for new medicines.
References
Content Background: How Does a Drug Interact With Its Target? It's All in the Chemistry! (n.d.). The PEP Project. Retrieved from [Link]
Drug Receptor Interactions. (2022, July 4). Chemistry LibreTexts. Retrieved from [Link]
Wermuth, C. G. (2008). Chapter 14. The Role of Functional Groups in Drug–Receptor Interactions. In The Practice of Medicinal Chemistry (3rd ed., pp. 359-377). Academic Press.
Understanding Intermolecular and Intramolecular Hydrogen Bonds: Spectroscopic and Computational Approaches. (2023). Journal of Chemical Reviews, 5(2), 143-167.
Li, X., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Signal Transduction and Targeted Therapy, 7(1), 1-30.
What NMR experiments can be used to detect hydrogen bonds? (2010, March 8). ResearchGate. Retrieved from [Link]
Kubinyi, H. (1998). Hydrogen Bonding: The Last Mystery in Drug Design? In Pharmacokinetic Optimization in Drug Research (pp. 513-529). Wiley-VCH.
Marek, R., & Tvaroska, I. (2008). Computational study of proper and improper hydrogen bonding in methanol complexes. Canadian Journal of Chemistry, 86(12), 1076-1087.
Di Vayra, S., & Saielli, G. (2021). Chapter 11: Hydrogen Bonds and NMR. In NMR Spectroscopy and its Applications to Organic and Biological Systems. Royal Society of Chemistry.
Etheve-Quelquejeu, M., & Mann, A. (2002). The Hydrogen-Bond: computational approaches and applications to drug design. Current Topics in Medicinal Chemistry, 2(12), 1347-1358.
Efficient Computational Methods for Predicting Hydrogen-Bond Strengths in Small Molecules: A Comparative Study. (2023, December 3). ResearchGate. Retrieved from [Link]
Novel 1H-Pyrazole-3-carboxamide Derivatives: Synthesis, Anticancer Evaluation and Identification of Their DNA-Binding Interaction. (2018). Journal of the Japan Society for Analytical Chemistry, 34(1), 85-92.
Principles of Drug Design: How to Leverage Ligand-Receptor Molecular Interactions. (2023, April 1). ACS Medicinal Chemistry Letters, 14(4), 437-443.
Ab initio Quantum-Chemical Calculations and Spectroscopic Studies of the Intramolecular π-Type Hydrogen Bonding in Small Cyclic Molecules. (2025, October 20). Photochemistry and Spectroscopy, 1(1), 2.
Limbach, H. H. (2001). Guest Editorial: NMR Spectroscopy of Hydrogen-Bonded Systems. Magnetic Resonance in Chemistry, 39(S1), S1-S2.
Molecular docking of 1H-pyrazole derivatives to receptor tyrosine kinase and protein kinase for screening potential inhibitors. (2014, July 22).
NMR spectroscopy studies of hydrogen bonding. (2026, February 1). ResearchGate. Retrieved from [Link]
a) Hydrogen bonding between pyrazoles units, and b) π···π stacking... (n.d.). ResearchGate. Retrieved from [Link]
The binding interactions of the newly derived pyrazole compounds... (n.d.). ResearchGate. Retrieved from [Link]
Beyond Deshielding: NMR Evidence of Shielding in Hydridic and Protonic Hydrogen Bonds. (2025, July 31). The Journal of Physical Chemistry A, 129(30), 6325-6334.
3-(1h-pyrazol-4-yl)propanoic acid (C6H8N2O2). (n.d.). PubChemLite. Retrieved from [Link]
Synthesis of 3-(1, 3-Diphenyl-1H-pyrazol-4-yl) Propanoic Acids Using Diimide Reduction. (2026, February 9). ResearchGate. Retrieved from [Link]
3-(1h-pyrazol-5-yl)propanoic acid hydrochloride (C6H8N2O2). (n.d.). PubChemLite. Retrieved from [Link]
Application Notes & Protocols: Incorporating 3-(1H-pyrazol-4-yl)propanoic Acid into Peptidomimetics
Introduction: The Pyrazole Scaffold as a Privileged Element in Peptidomimetic Design In the landscape of modern drug discovery, peptidomimetics represent a pivotal strategy to overcome the inherent limitations of natural...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Pyrazole Scaffold as a Privileged Element in Peptidomimetic Design
In the landscape of modern drug discovery, peptidomimetics represent a pivotal strategy to overcome the inherent limitations of natural peptides, such as poor metabolic stability and low bioavailability.[1] The incorporation of non-natural amino acids is a cornerstone of this approach, allowing for the fine-tuning of pharmacological properties.[2] Among the vast array of synthetic building blocks, pyrazole-containing amino acids have emerged as particularly valuable. The pyrazole nucleus is considered a "privileged scaffold" in medicinal chemistry due to its presence in numerous approved drugs and its ability to engage in a variety of biological interactions.[3][4]
The metabolic stability of the pyrazole ring, coupled with its capacity to act as both a hydrogen bond donor and acceptor, makes it an attractive surrogate for native amino acid side chains or a novel pharmacophoric element.[5] Specifically, 3-(1H-pyrazol-4-yl)propanoic acid, a β-amino acid analogue, offers a unique combination of structural rigidity and functional group presentation. Its incorporation into a peptide backbone can induce specific secondary structures, enhance resistance to enzymatic degradation, and introduce novel vectors for molecular recognition.[6][7]
This guide provides a comprehensive framework for the successful incorporation of 3-(1H-pyrazol-4-yl)propanoic acid into peptide chains using standard solid-phase peptide synthesis (SPPS) techniques. We will detail the synthesis of the requisite protected amino acid building block, provide step-by-step protocols for its integration into a peptide sequence, and outline robust methods for the characterization of the final peptidomimetic.
Section 1: Synthesis of the Fmoc-Protected Pyrazole Amino Acid Building Block
A successful SPPS campaign begins with a high-quality, appropriately protected building block. For the incorporation of 3-(1H-pyrazol-4-yl)propanoic acid using the prevalent Fmoc/tBu strategy, two key protecting groups are required: the acid-labile N-α-Fmoc group for temporary protection during chain elongation, and a side-chain protecting group for the pyrazole's endocyclic secondary amine to prevent undesired acylation during coupling steps.[8][9] The tert-Butoxycarbonyl (Boc) group is a suitable choice for this purpose, as it is stable to the basic conditions of Fmoc removal but is readily cleaved during the final acidic cleavage from the resin.[4][10]
The synthesis of N-α-Fmoc-N-τ-Boc-3-(1H-pyrazol-4-yl)propanoic acid can be conceptualized as a multi-step process, starting from a commercially available pyrazole derivative. The following workflow outlines a plausible synthetic route, based on established chemical principles.
Caption: Synthetic workflow for the protected pyrazole amino acid.
Protocol 1.1: Synthesis of N-τ-Boc-3-(1H-pyrazol-4-yl)propanoic acid
This protocol describes the protection of the pyrazole side chain and subsequent hydrolysis of the ethyl ester.
Materials:
Ethyl 3-(1H-pyrazol-4-yl)propanoate
Di-tert-butyl dicarbonate ((Boc)₂O)
4-(Dimethylamino)pyridine (DMAP) or Triethylamine (TEA)
Dichloromethane (DCM) or Tetrahydrofuran (THF)
Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)
Methanol (MeOH)
Water
1 M Hydrochloric acid (HCl)
Ethyl acetate (EtOAc)
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
N-Boc Protection:
Dissolve ethyl 3-(1H-pyrazol-4-yl)propanoate (1 equivalent) in DCM or THF.
Add a catalytic amount of DMAP or 1.2 equivalents of TEA.
Add di-tert-butyl dicarbonate (1.1 equivalents) portion-wise at 0 °C.
Allow the reaction to warm to room temperature and stir for 12-18 hours.
Monitor the reaction by Thin Layer Chromatography (TLC).
Upon completion, wash the reaction mixture with water and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the Boc-protected ester.
Saponification:
Dissolve the crude Boc-protected ester in a mixture of MeOH and water.
Add LiOH (1.5 equivalents) and stir at room temperature for 2-4 hours, monitoring by TLC.
Once the reaction is complete, remove the MeOH under reduced pressure.
Dilute the aqueous residue with water and wash with EtOAc to remove any unreacted starting material.
Acidify the aqueous layer to pH 3-4 with 1 M HCl at 0 °C.
Extract the product with EtOAc (3x).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield N-τ-Boc-3-(1H-pyrazol-4-yl)propanoic acid.
Protocol 1.2: N-α-Fmoc Protection
This protocol details the final step of attaching the Fmoc group to the amino acid analogue.
Dissolve N-τ-Boc-3-(1H-pyrazol-4-yl)propanoic acid (1 equivalent) in a 10% aqueous solution of NaHCO₃ and acetone.
Add a solution of Fmoc-OSu (1.05 equivalents) in acetone dropwise at 0 °C.
Stir the reaction mixture at room temperature overnight.
Remove the acetone under reduced pressure.
Wash the aqueous solution with diethyl ether to remove unreacted Fmoc-OSu.
Acidify the aqueous layer to pH 2-3 with 1 M HCl at 0 °C.
Extract the product with EtOAc (3x).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.
Purify the crude product by flash column chromatography to obtain the final building block, N-α-Fmoc-N-τ-Boc-3-(1H-pyrazol-4-yl)propanoic acid .
Characterization Data (Representative):
Parameter
Expected Value
Molecular Weight
~505.5 g/mol
¹H NMR
Characteristic peaks for Fmoc, Boc, pyrazole, and propanoic acid moieties.
Mass Spectrometry (ESI-MS)
[M+H]⁺ at m/z ~506.2, [M+Na]⁺ at m/z ~528.2
Purity (RP-HPLC)
>95%
Section 2: Incorporation into Peptidomimetics via Solid-Phase Peptide Synthesis (SPPS)
The synthesized and purified building block is now ready for incorporation into a peptide sequence using a standard automated or manual SPPS protocol based on Fmoc/tBu chemistry.[11] The following protocols are based on a standard Fmoc-SPPS workflow.
Caption: General workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).
**Protocol 2.1: Manual SPPS of a Model Tripeptide (e.g., Ac-Ala-Pz-Gly-NH₂) **
This protocol details the manual synthesis of a model tripeptide containing the pyrazole amino acid (Pz represents 3-(1H-pyrazol-4-yl)propanoic acid).
Swell the Rink Amide resin in DMF for 1 hour in a fritted syringe.
First Amino Acid Coupling (Fmoc-Gly-OH):
Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min).
Washing: Wash the resin thoroughly with DMF (5x) and DCM (3x).
Coupling:
In a separate vial, pre-activate Fmoc-Gly-OH (3 eq.), HATU (2.9 eq.), and DIEA (6 eq.) in DMF for 5 minutes.
Add the activated amino acid solution to the resin and shake for 1-2 hours.
Washing: Wash the resin with DMF (3x) and DCM (3x).
Monitoring: Perform a Kaiser test to confirm complete coupling (beads should be colorless). If the test is positive (blue beads), repeat the coupling step.[11]
Second Amino Acid Coupling (Fmoc-Pz(Boc)-OH):
Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min).
Washing: Wash the resin with DMF (5x) and DCM (3x).
Coupling:
Due to the potential for steric hindrance, using a more potent coupling reagent like HATU is recommended.[12]
Pre-activate N-α-Fmoc-N-τ-Boc-3-(1H-pyrazol-4-yl)propanoic acid (2 eq.), HATU (1.9 eq.), and DIEA (4 eq.) in DMF.
Add to the resin and shake for 2-4 hours. Longer coupling times or double coupling may be necessary.[13]
Washing: Wash with DMF (3x) and DCM (3x).
Monitoring: Perform a Kaiser test.
Third Amino Acid Coupling (Fmoc-Ala-OH):
Repeat the deprotection, washing, and coupling steps as in step 2, using Fmoc-Ala-OH.
N-terminal Acetylation:
After the final Fmoc deprotection, wash the resin.
Treat the resin with a solution of acetic anhydride (10 eq.) and DIEA (10 eq.) in DMF for 30 minutes.
Wash the resin with DMF (3x) and DCM (3x), then dry under vacuum.
Cleavage and Deprotection:
Treat the dry resin with the cleavage cocktail (95% TFA / 2.5% H₂O / 2.5% TIS) for 2-3 hours at room temperature.[11]
Filter the resin and collect the filtrate.
Precipitate the crude peptide by adding the filtrate to cold diethyl ether.
Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether (2x).
Dry the crude peptide pellet under vacuum.
Section 3: Purification and Characterization
The crude peptidomimetic must be purified and its identity confirmed using standard analytical techniques.[][15]
Gradient: A steeper gradient than preparative (e.g., 5-95% B over 20 minutes).
Flow Rate: 1 mL/min.
Detection: UV at 214 nm.
Expected Result: A single major peak with purity >95%.
Mass Spectrometry (Identity Confirmation):
Technique: Electrospray Ionization Mass Spectrometry (ESI-MS).
Analysis: The observed molecular weight should match the calculated theoretical molecular weight of the target peptidomimetic.
Fragmentation: In MS/MS analysis, the fragmentation pattern of pyrazoles often involves the loss of N₂ or HCN, which can be a diagnostic feature.[3]
Representative Characterization Data for Ac-Ala-Pz-Gly-NH₂:
Parameter
Expected Value
Calculated Molecular Weight
~323.35 g/mol
Observed Mass (ESI-MS)
[M+H]⁺ at m/z ~324.36
Purity (Analytical RP-HPLC)
>95%
Retention Time (RP-HPLC)
Dependent on specific conditions, but should be a sharp, well-defined peak.
Conclusion and Future Perspectives
The incorporation of 3-(1H-pyrazol-4-yl)propanoic acid into peptidomimetics offers a powerful tool for modulating the properties of peptide-based therapeutics. The protocols outlined in this guide provide a robust and reproducible pathway for the synthesis, purification, and characterization of these novel molecules. The key to success lies in the careful preparation of the protected amino acid building block and the optimization of coupling conditions during SPPS to accommodate this non-natural residue. By leveraging the unique structural and electronic properties of the pyrazole scaffold, researchers can continue to expand the chemical space of peptidomimetics, leading to the development of next-generation therapeutics with enhanced efficacy and drug-like properties.
References
Pisár, M., Schütznerová, E., Hančík, F., & Cankař, P. (2018). Modification of Boc-Protected CAN508 via Acylation and Suzuki-Miyaura Coupling. Molecules, 23(1), 149.
Kuhn, B. L., Wust, K. M., Paz, A. V., & Bonacorso, H. G. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. In Mass Spectrometry. IntechOpen.
Sharma, S., Verma, A., Chauhan, R., & Kulshrestha, R. (2020). Green approach toward protection of secondary amine in pyrazole nucleus by PEG-400 and Boc catalyst. Journal of Applied Pharmaceutical Science, 10(05), 054-062.
Wang, L., Wang, L., & Liu, X. (2021). Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives. Frontiers in Microbiology, 12, 793766.
Štefane, B., & Požgan, F. (2018). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
Pisár, M., et al. (2018). Two independent routes leading to Boc-protected pyrazoles 5 and 3... [ResearchGate Image].
Rainey, K. J., et al. (2016).
Hicks, R. P. (2009). Application of Unnatural Amino Acids to the De Novo Design of Selective Antibiotic Peptides. Methods in Molecular Biology, 574, 143-155.
Organic Chemistry Portal. (n.d.). Trityl Protection. Retrieved from [Link]
Sharma, S., et al. (2020).
Young, J., et al. (1990). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. Peptide research, 3(4), 194-205.
National Institute of Standards and Technology. (n.d.).
de Oliveira, R. A. G., & de Souza, R. O. M. A. (2025). Beyond Peptides and Peptidomimetics: Natural Heteroaromatic Amino Acids in the Synthesis of Fused Heterocyclic Frameworks for Bioactive Agents. Organics, 6(2), 23-44.
Kuhn, B. L., et al. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
ChemRxiv. (n.d.).
AAPPTec. (n.d.).
Bull, C. H., et al. (2015). Synthesis of pyrazole containing α-amino acids via a highly regioselective condensation/aza-Michael reaction of β-aryl α,β-unsaturated ketones. Organic & Biomolecular Chemistry, 13(15), 4514-4523.
Kumar, A. S., et al. (2014). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. International Journal of Chemico-Pharmaceutical Analysis, 1(2), 58-65.
BOC Sciences. (2025).
BOC Sciences. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide.
Demirtas, I., et al. (2022). Synthesis and reactivity of novel trityl-type protecting groups.
BenchChem. (n.d.). The Trityl Group: A Cornerstone in Fmoc-Based Peptide Synthesis of Glutamine-Containing Peptides.
Guruprasad, K., & Kumar, S. (2021). Mass Spectral Analysis of Synthetic Peptides: Implications in Proteomics. Journal of Biomolecular Techniques, 32(2), 118-126.
Schütz, J., et al. (2020). Synthesis of new pyrazolo[3][10][11]triazines by cyclative cleavage of pyrazolyltriazenes. Beilstein Journal of Organic Chemistry, 16, 1-9.
BOC Sciences. (n.d.). Protected Peptides: Essential Building Blocks for Research.
ETH Library. (n.d.). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups.
Organic Chemistry Portal. (n.d.). Tritylamines.
Royal Society of Chemistry. (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies.
ResearchGate. (n.d.). Synthesis of 1-methyl-3-trifluoromethyl-4-pyrazole carboxylic acid.
Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology, 386, 3-45.
Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
Biron, E., et al. (2005). Convenient synthesis of N-methylamino acids compatible with Fmoc solid-phase peptide... PubMed.
ResearchGate. (2023). Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of (4Z) 3 Methyl 1 (4 Nitrobenzoyl) 1H Pyrazole 4,5 Dione 4[(4fluorophenyl) Hydrazone].
Application Note: High-Efficiency Solid-Phase Synthesis of Pyrazole Propanoic Acid Derivatives
Executive Summary & Scientific Context Pyrazole derivatives represent a cornerstone in medicinal chemistry, serving as the pharmacophore for blockbuster drugs like Celecoxib (COX-2 inhibitor) and Rimonabant (CB1 antagoni...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scientific Context
Pyrazole derivatives represent a cornerstone in medicinal chemistry, serving as the pharmacophore for blockbuster drugs like Celecoxib (COX-2 inhibitor) and Rimonabant (CB1 antagonist).[1] Specifically, pyrazole propanoic acid derivatives are gaining traction as potent inhibitors of leukotriene biosynthesis and as versatile intermediates for peptidomimetics.
While solution-phase synthesis often suffers from tedious purification of regioisomers, Solid-Phase Synthesis (SPS) offers a distinct advantage: the ability to drive reactions to completion using excess reagents while simplifying purification to a simple filtration.
This Application Note details two distinct, field-proven protocols for synthesizing pyrazole propanoic acids:
The "Scaffold-Build" Protocol (C-Linked): Constructing the pyrazole ring directly on the resin via a modified Knorr synthesis. This yields 3-(pyrazol-3-yl)propanoic acids .
The "Functionalization" Protocol (N-Linked): Attaching a pre-formed pyrazole to the resin via an aza-Michael addition. This yields 3-(pyrazol-1-yl)propanoic acids .
Strategic Planning: Resin & Linker Selection
Success in SPS hinges on the resin-linker choice. For propanoic acid derivatives, the Wang Resin is the gold standard due to its acid-labile ester linkage, which releases the free carboxylic acid upon cleavage.
Parameter
Recommendation
Scientific Rationale
Resin
Wang Resin (100–200 mesh)
The benzylic alcohol linker forms an ester with the propanoic acid tail. Cleavage with TFA releases the target acid without residual linker fragments.
Loading
0.6 – 0.8 mmol/g
Moderate loading prevents site-site interaction (pseudodilution) while maintaining high volumetric productivity.
Swelling Solvent
DCM / DMF (1:1)
DCM ensures maximum swelling of the polystyrene matrix; DMF solubilizes the polar reagents.
Protocol A: The "Scaffold-Build" Method (C-Linked Synthesis)
This method utilizes a Levulinic Acid anchoring strategy. Levulinic acid (4-oxopentanoic acid) serves as a dual-purpose reagent: its carboxylic acid anchors to the resin, while its ketone serves as the electrophile for the pyrazole ring construction.
Mechanism of Action[2]
Anchoring: Levulinic acid is esterified to Wang Resin.
Claisen Condensation: The resin-bound ketone is deprotonated and reacted with an ester (R-COOMe) to form a resin-bound 1,3-diketone.
Cyclization (Knorr): Treatment with hydrazine effects cyclization to the pyrazole.
Step-by-Step Protocol
Step 1: Resin Loading (Anchoring)
Swell Wang resin (1.0 g, 0.8 mmol/g) in DCM for 30 min.
Dissolve Levulinic Acid (5.0 eq), DIC (5.0 eq), and DMAP (0.1 eq) in minimal DMF.
Add to resin and shake for 16 hours at Room Temperature (RT).
QC Check: Perform a standard colorimetric test (e.g., MSNT or simply IR monitoring for ester C=O stretch at ~1735 cm⁻¹) to confirm loading.
Cap unreacted hydroxyls with Acetic Anhydride/Pyridine (1:1) for 1 hour.
Step 2: Claisen Condensation (Formation of 1,3-Dicarbonyl)
Wash resin with anhydrous THF (3x).
Add LiHMDS (Lithium hexamethyldisilazide, 1.0 M in THF, 4.0 eq) at -78°C (or 0°C for robust substrates). Shake for 30 min to generate the enolate.
Add the electrophile: R-COOMe (Benzoyl chloride or Methyl Benzoate derivatives, 5.0 eq).
Allow to warm to RT and shake for 4 hours.
Wash with THF, then DCM. The resin now carries a 1,3-diketone moiety.
Treat resin with 95% TFA / 2.5% TIS / 2.5% H₂O for 2 hours.
Filter and evaporate TFA. Precipitate product in cold diethyl ether.
Protocol B: The "Functionalization" Method (N-Linked Synthesis)
This method employs an Aza-Michael Addition strategy.[2][3][4][5][6] It is ideal for creating libraries of N-alkylated pyrazoles where the diversity comes from the pre-formed pyrazole core.
Mechanism of Action[2]
Acryloylation: Wang resin is converted to a resin-bound acrylate (Michael acceptor).
Aza-Michael Addition: A substituted pyrazole (weak nucleophile) attacks the
Add Acryloyl Chloride (5.0 eq) and DIPEA (Diisopropylethylamine, 6.0 eq) in DCM.
Shake at 0°C for 1 hour, then RT for 3 hours.
Critical QC: The resin should show a negative Kaiser test (if starting from amino-functionalized resin) or IR confirmation of the acrylate ester.
Step 2: Catalytic Aza-Michael Addition
Note: Pyrazoles are poor nucleophiles. Strong bases or specific catalysts are required.
Suspend resin in DMF.
Add Substituted Pyrazole (5.0 eq).
Add Catalyst: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene, 1.0 eq) OR TMG (Tetramethylguanidine).
Optimization: For sterically hindered pyrazoles, heating to 50°C is recommended.
Shake for 24–48 hours.
Wash with DMF (3x), DCM (3x), and MeOH (3x) to remove excess DBU and pyrazole.
Step 3: Cleavage
Treat with 50% TFA in DCM for 1 hour.
Collect filtrate, evaporate, and lyophilize.
Visualizing the Workflows
The following diagrams illustrate the chemical logic flow for both protocols.
Diagram 1: C-Linked (Levulinic) Route
Caption: Protocol A workflow utilizing Levulinic Acid as a masked 1,3-dicarbonyl precursor.
Diagram 2: N-Linked (Michael Addition) Route
Caption: Protocol B workflow exploiting the nucleophilicity of the pyrazole nitrogen.
Data Analysis & Troubleshooting
Regioselectivity in Michael Addition
When using asymmetric pyrazoles (e.g., 3-methyl-5-phenylpyrazole) in Protocol B, two isomers (N1 vs N2 alkylation) are possible.
Factor
Effect on Regioselectivity
Steric Hindrance
Alkylation predominantly occurs at the less hindered nitrogen . (e.g., adjacent to the methyl group rather than the phenyl group).
Electronic Effects
Electron-withdrawing groups (EWG) on the ring reduce nucleophilicity, requiring stronger bases (e.g., TMG or BEMP) and longer reaction times.
Solvent Polarity
DMF promotes the reaction better than THF due to better stabilization of the charged intermediate.
Yield Optimization Table
Variable
Condition A (Standard)
Condition B (Optimized)
Impact
Base (Protocol B)
TEA (Triethylamine)
DBU (Diazabicycloundecene)
DBU increases yield by ~40% due to higher basicity promoting the pyrazole anion.
Temperature
25°C
50°C
Essential for sterically hindered pyrazoles; reduces reaction time from 48h to 12h.
Resin Type
Merrifield
Wang
Wang allows milder cleavage (TFA) compared to HF required for Merrifield, preserving sensitive functional groups.
References
Knorr, L. (1883).[1][7][8] Einwirkung von Acetessigester auf Phenylhydrazin.[7] Berichte der deutschen chemischen Gesellschaft, 16(2), 2597–2599.[7]
Gao, S., et al. (2015). Cs2CO3 catalyzed direct aza-Michael addition of azoles to α,β-unsaturated malonates.[5] RSC Advances, 5, 33342-33346.
Heller, S. T., & Natarajan, S. R. (2006).[9] 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles.[8] Organic Letters, 8(13), 2675–2678.
Al-Mulla, A. (2011). Pyrazol-3-propanoic acid derivatives as novel inhibitors of leukotriene biosynthesis in human neutrophils.[10] European Journal of Medicinal Chemistry, 46(10), 5196-5205.
Perdih, F. (2022). Regioselective Synthesis of 5- and 3-Hydroxy-N-Aryl-1H-Pyrazole-4-Carboxylates. Molecules, 27(15), 4746.
Technical Support Center: Optimizing Yields for Reactions Involving 3-(1H-pyrazol-4-yl)propanoic acid HCl
Welcome to the technical support center for optimizing reactions with 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for optimizing reactions with 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into maximizing yields and purity in common transformations involving this versatile building block. The following question-and-answer format directly addresses specific issues you may encounter during your experiments.
Section 1: Understanding the Reagent - FAQs
Q1: What are the key structural features of 3-(1H-pyrazol-4-yl)propanoic acid HCl that influence its reactivity?
A1: 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride possesses three key features that dictate its chemical behavior:
A Carboxylic Acid Group: This is the primary site for reactions such as amide bond formation and esterification.
A Pyrazole Ring: This five-membered aromatic heterocycle contains two adjacent nitrogen atoms. The N-H proton is weakly acidic, while the other nitrogen atom is basic and can be protonated. The pyrazole ring as a whole is relatively electron-rich, which can influence the reactivity of adjacent functional groups.
A Hydrochloride Salt: The molecule is supplied as a hydrochloride salt, meaning the basic nitrogen of the pyrazole ring is protonated. This has significant implications for its solubility and requires a neutralization step before most coupling reactions.
Q2: How does the hydrochloride salt form of the reactant affect my reaction setup?
A2: The hydrochloride salt form means that the pyrazole ring is protonated. This is a critical point to consider as it directly impacts the reaction conditions. For reactions that require a free base, such as most amide coupling reactions, this proton must be neutralized. Failure to do so will result in poor or no yield, as the acidic proton on the pyrazole will interfere with the reaction.
Section 2: Amide Bond Formation - Troubleshooting and Protocols
Amide bond formation is one of the most common reactions performed with 3-(1H-pyrazol-4-yl)propanoic acid. Success in these reactions hinges on proper activation of the carboxylic acid and careful control of the reaction conditions to avoid side products.
Q3: I am getting low to no yield in my amide coupling reaction. What are the likely causes?
A3: Low yields in amide coupling reactions with this substrate can often be traced back to a few common issues:
Incomplete Neutralization: As the starting material is an HCl salt, it must be neutralized to free the pyrazole nitrogen. If an insufficient amount of base is used, the reaction may not proceed. It is standard practice to use at least one equivalent of a non-nucleophilic base to neutralize the HCl salt, plus the amount required for the coupling reaction itself.
Inadequate Carboxylic Acid Activation: The chosen coupling reagent may not be potent enough, or the activation time may be too short.
Suboptimal Base Selection: The choice of base is crucial. Nucleophilic bases can compete with your amine, leading to unwanted side products.
Poor Solubility: Pyrazole derivatives can sometimes have poor solubility in common organic solvents, which can hinder the reaction.
Q4: What is the recommended protocol for a standard amide coupling reaction with 3-(1H-pyrazol-4-yl)propanoic acid HCl?
A4: The following protocol using HATU, a highly efficient coupling reagent, is recommended for most amine couplings.
Protocol 1: HATU-Mediated Amide Coupling
Dissolution: Dissolve 3-(1H-pyrazol-4-yl)propanoic acid HCl (1.0 eq.) in an anhydrous aprotic solvent such as DMF or DCM.
Neutralization and Activation: Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM) (2.0-3.0 eq.). Add HATU (1.0-1.2 eq.) to the solution.[1]
Pre-activation: Stir the mixture at room temperature for 15-30 minutes. This pre-activation step is crucial for forming the reactive OAt-active ester.[1][2]
Amine Addition: Add the desired amine (1.0-1.2 eq.) to the reaction mixture.
Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.
Work-up and Purification: Upon completion, proceed with a standard aqueous work-up and purify the product by flash chromatography or recrystallization.
Troubleshooting Workflow for Low Amide Coupling Yield
Caption: Troubleshooting decision tree for low-yield amide coupling reactions.
Q5: What are the common side reactions in amide coupling and how can I minimize them?
A5: The most common side reactions are racemization (if your amine is chiral) and the formation of byproducts from the coupling reagent.
Racemization: This is a concern with chiral amines, particularly α-amino acids. It can occur through the formation of an oxazolone intermediate. To minimize racemization, use of additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) is highly recommended, especially when using carbodiimide coupling reagents like EDC or DCC.[3][4] Uronium/aminium salt-based reagents like HATU are generally preferred as they are known to reduce racemization.[1]
N-acylurea Formation: This is a common byproduct when using carbodiimides (DCC, EDC). The O-acylisourea intermediate can rearrange to a stable N-acylurea. Using an additive like HOBt or HOAt can help to trap the active intermediate and prevent this rearrangement.[3]
Guanidinium Byproduct: With uronium reagents like HATU, the amine can react with the coupling reagent itself to form a guanidinium byproduct.[3][5] This can be minimized by allowing the carboxylic acid to pre-activate with HATU before adding the amine.[2]
Coupling Reagent
Common Byproducts
Mitigation Strategy
EDC/DCC
N-acylurea
Use of additives (HOBt, HOAt)
HATU/HBTU
Guanidinium species, Tetramethylurea
Pre-activation of carboxylic acid before amine addition
PyBOP
Tris(pyrrolidino)phosphine oxide
Proper work-up and purification
Section 3: Esterification - Troubleshooting and Protocols
Esterification of 3-(1H-pyrazol-4-yl)propanoic acid is another important transformation, often achieved through Fischer-Speier esterification.
Q6: I am attempting a Fischer esterification and observing low conversion. How can I drive the reaction to completion?
A6: Fischer esterification is an equilibrium-limited reaction.[6][7][8] To achieve high yields, the equilibrium must be shifted towards the products. This can be accomplished in several ways:
Use of Excess Alcohol: Using the alcohol as the solvent is a common and effective strategy to push the equilibrium forward.[6][8]
Water Removal: The water generated during the reaction can be removed using a Dean-Stark apparatus, molecular sieves, or a drying agent.[6]
Choice of Catalyst: A strong acid catalyst like sulfuric acid or p-toluenesulfonic acid is typically used.[6]
Q7: What is a reliable protocol for the Fischer esterification of 3-(1H-pyrazol-4-yl)propanoic acid HCl?
A7: The following protocol is a standard and effective method for Fischer esterification.
Protocol 2: Fischer-Speier Esterification
Reactant Mixture: Suspend 3-(1H-pyrazol-4-yl)propanoic acid HCl (1.0 eq.) in the desired alcohol (e.g., methanol or ethanol), which will serve as both the reactant and the solvent (use a large excess, e.g., 10-20 equivalents or as the solvent).
Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid (e.g., 0.1-0.2 eq.) or p-toluenesulfonic acid.
Heating: Heat the mixture to reflux and maintain this temperature for 1-10 hours.[6] The reaction progress can be monitored by TLC or LC-MS.
Work-up: After cooling to room temperature, remove the excess alcohol under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst and any unreacted carboxylic acid. Then, wash with brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude ester can be purified by flash chromatography if necessary.
Esterification Reaction Pathway
Caption: Mechanism of Fischer-Speier esterification.[6][9]
Section 4: Purification Strategies
Q8: I am struggling with the purification of my final amide/ester product. What are some effective strategies?
A8: Purification of pyrazole-containing compounds can sometimes be challenging due to their polarity.
For Amide Products:
Aqueous Wash: A standard aqueous work-up is often effective at removing water-soluble byproducts like tetramethylurea (from HATU) or dicyclohexylurea (if using DCC, although it is often filtered off).
Flash Chromatography: Normal-phase silica gel chromatography is the most common method. A gradient elution with a polar solvent system (e.g., ethyl acetate/hexanes or dichloromethane/methanol) is typically effective.
Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol, acetonitrile, or ethyl acetate/hexanes) can be a highly effective method for obtaining pure material.[10]
For Ester Products:
Acid/Base Wash: An initial wash with a weak base (e.g., saturated sodium bicarbonate solution) is crucial to remove the acid catalyst and any unreacted carboxylic acid.
Flash Chromatography: Similar to amides, silica gel chromatography with a suitable solvent system is generally effective. Esters are typically less polar than the corresponding carboxylic acids, so they will elute earlier.
References
BenchChem Technical Support Team. (2025).
Reddit User Discussion. (2025, March 20). How do I avoid side reactions while doing this peptide coupling reaction? Reddit.
BenchChem Technical Support Team. (2025). Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines. BenchChem.
Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.
HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
Kastratović, V., & Bigović, M. (2020). Esterification of propanoic acid in the presence of a homogeneous catalyst. Journal of the Serbian Chemical Society, 85(12), 1595-1607.
Reddit User Discussion. (2021, October 13).
Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec.
Shabir, M., et al. (2018). Synthesis of 3-(1, 3-Diphenyl-1H-pyrazol-4-yl) Propanoic Acids Using Diimide Reduction.
Ananda, K., & Vasanthakumar, G. R. (2001). A method for the deprotonation of hydrochloride salts of peptide esters to free amin. Indian Journal of Chemistry - Section B, 40B, 837-840.
Wikipedia. (2023, November 29).
The Royal Society of Chemistry. (2013). Supporting Information Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot. The Royal Society of Chemistry.
Singh, R. P., & Kaur, P. (2020). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Journal of Drug Delivery and Therapeutics, 10(3-s), 235-245.
Kastratović, V., & Bigović, M. (2020). ESTERIFICATION OF PROPANOIC ACID IN THE PRESENCE OF A HOMOGENEOUS CATALYST. Journal of Engineering & Processing Management, 12(1), 45-54.
Sabatini, M. T., Boulton, L. T., & Sheppard, T. D. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(13), 6663–6670.
Wikipedia. (2023, August 2).
IJNRD. (2024, July 7).
Biotage. (2023, February 10). How should I purify a complex, polar, amide reaction mixture?. Biotage.
University of Toronto. (n.d.). Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. University of Toronto.
ResearchGate. (2025, August 5). Byproducts of commonly used coupling reagents: Origin, toxicological evaluation and methods for determination.
Organic Chemistry Portal. (n.d.).
Bentham Science. (2013). Reactions of Some Pyrazole-3-Carboxylic Acids and Carboxylic Acid Chlorides with Various O- and N- Nucleophiles. Bentham Science.
Technology Networks. (2023, February 16). Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. Technology Networks.
ResearchGate. (2020, November 2). What is the best technique for amide purification?.
Growing Science. (2022, August 29). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters.
Master Organic Chemistry. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry.
National Center for Biotechnology Information. (2014). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC.
ResearchGate. (n.d.). Reactions of Some Pyrazole-3-Carboxylic Acid and Carboxylic Acid Chlorides with Various Alcohols.
National Journal of Pharmaceutical Sciences. (2021, May 15). A review of pyrazole an its derivative. National Journal of Pharmaceutical Sciences.
Google Patents. (n.d.). Processes for coupling amino acids using bis-(trichloromethyl) carbonate.
Thompson Rivers University. (n.d.). Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. Thompson Rivers University.
Chemistry LibreTexts. (2022, September 24). 21.7: Chemistry of Amides. Chemistry LibreTexts.
Google Patents. (n.d.). US7022844B2 - Amide-based compounds, production, recovery, purification and uses thereof.
ResearchGate. (2017, August 8). Solution phase peptide synthesis with only free amino acids.
National Center for Biotechnology Information. (2012). Structure-activity relationships of Imidazole-derived 2-[N-carbamoylmethyl-alkylamino]acetic acids, dual binders of human Insulin-Degrading Enzyme. PMC.
National Center for Biotechnology Information. (2025, July 10). Synthesis of 5-(pyrazol-4-yl) pentanoic acids and 4-(pyrazol-4-yl) butanoic acids via a cascade annulation/ring-opening reaction between hydrazone and dienone. PMC.
International Union of Crystallography. (n.d.). 1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid and the corresponding methyl ester.
Technical Support Center: Amide Coupling with 3-(1H-pyrazol-4-yl)propanoic acid Hydrochloride
Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who are working with 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride and need to prepare it fo...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who are working with 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride and need to prepare it for subsequent amide coupling reactions. Here, we will address common challenges, provide detailed protocols, and explain the fundamental principles to ensure your success.
Troubleshooting and FAQs
This section directly addresses the most common questions and issues encountered when preparing 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride for amide coupling.
Q1: Why can't I use the hydrochloride salt directly in my coupling reaction?
A1: Amide coupling reactions, which form a bond between a carboxylic acid and an amine, are sensitive to the reaction's pH.[1] Most common coupling reagents, such as carbodiimides (e.g., DCC, EDC) and aminium/phosphonium salts (e.g., HATU, PyBOP), require a basic or neutral environment to function optimally.[2] The presence of the hydrochloride salt introduces excess acid (HCl), which can lead to several problems:
Protonation of the Amine: The amine you intend to couple will be protonated by the HCl, rendering it non-nucleophilic and unable to attack the activated carboxylic acid.[3]
Inhibition of Coupling Reagents: Many coupling reagents are deactivated or consumed by the excess acid.
Side Reactions: The acidic conditions can promote undesirable side reactions, leading to lower yields and more complex purification.[4]
Therefore, it is crucial to neutralize the hydrochloride salt and liberate the free carboxylic acid before proceeding with the coupling step.
Q2: I added a base to my reaction, but the coupling still failed. What went wrong?
A2: This is a common issue that can arise from several factors:
Insufficient Base: You may not have added enough base to neutralize both the hydrochloride salt and to facilitate the coupling reaction itself. A stoichiometric amount of base is needed for the initial neutralization, and often a slight excess is beneficial for the subsequent coupling.
Incorrect Choice of Base: The strength of the base is critical. A weak base like sodium bicarbonate may not be sufficient to fully deprotonate the hydrochloride salt.[5] A stronger, non-nucleophilic organic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) is typically required.[6]
Formation of Salt Byproducts: When you neutralize the HCl salt with a base like triethylamine, you form a salt byproduct (e.g., triethylamine hydrochloride). This salt can sometimes interfere with the reaction or complicate purification.[7]
Water Sensitivity: If your reaction is sensitive to moisture, using an aqueous base for neutralization and not thoroughly drying the organic layer can inhibit the coupling reaction.[8]
Q3: How do I know if I have successfully removed the hydrochloride salt?
A3: Complete removal of the hydrochloride can be confirmed by a few methods:
pH Measurement: If you are performing a liquid-liquid extraction, you can test the pH of the aqueous layer after washing. A neutral or slightly basic pH indicates that the acid has been removed.
TLC Analysis: While not a direct measure of salt removal, comparing the TLC of your starting material (the HCl salt) with the neutralized product can sometimes show a difference in polarity and confirm the conversion to the free acid.
Spectroscopic Methods: In some cases, you might observe a change in the NMR spectrum upon conversion to the free acid, particularly in the chemical shifts of protons near the carboxylic acid and pyrazole ring.
Core Concepts: The Chemistry of Hydrochloride Salt Removal
To effectively troubleshoot, it's essential to understand the underlying chemical principles. The hydrochloride salt of 3-(1H-pyrazol-4-yl)propanoic acid exists as a protonated species. The goal is to remove the chloride ion and the excess proton to generate the neutral, free carboxylic acid.
This is fundamentally an acid-base reaction. By introducing a base, you deprotonate the molecule, and the base itself becomes protonated. The choice of base and the subsequent workup procedure are critical for isolating the desired free acid in a pure form, ready for coupling.
Decision Workflow for Salt Removal
The choice of method for removing the hydrochloride salt depends on the properties of your starting material and the requirements of your subsequent coupling reaction.
Caption: Decision workflow for selecting a hydrochloride removal method.
Experimental Protocols
Below are detailed, step-by-step protocols for the two primary methods of removing the hydrochloride salt.
Protocol 1: Aqueous Workup (Base Wash)
This is the most common and often simplest method, suitable for reactions that are not sensitive to trace amounts of water.
Materials:
3-(1H-pyrazol-4-yl)propanoic acid hydrochloride
Ethyl acetate or Dichloromethane (DCM)
Saturated sodium bicarbonate (NaHCO₃) solution
Brine (saturated NaCl solution)
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
Separatory funnel
Erlenmeyer flask
Rotary evaporator
Procedure:
Dissolution: Dissolve the 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride in a suitable organic solvent (e.g., ethyl acetate or DCM) in a separatory funnel.
Neutralization: Add saturated sodium bicarbonate solution to the separatory funnel. You will observe gas evolution (CO₂). Gently swirl the funnel with the stopper off until the gas evolution subsides. Stopper the funnel and shake, venting frequently to release pressure.
Phase Separation: Allow the layers to separate. Drain the lower aqueous layer.
Washing: Wash the organic layer with brine. This helps to remove any remaining water from the organic phase.[7]
Drying: Drain the organic layer into an Erlenmeyer flask and add a drying agent like anhydrous sodium sulfate or magnesium sulfate. Swirl the flask and let it stand for 10-15 minutes.[8]
Isolation: Filter the drying agent and collect the organic solution. Remove the solvent under reduced pressure using a rotary evaporator to yield the free 3-(1H-pyrazol-4-yl)propanoic acid.
Protocol 2: Non-Aqueous Method (In-Situ Neutralization and Filtration)
This method is ideal for subsequent reactions that are highly sensitive to moisture.
Materials:
3-(1H-pyrazol-4-yl)propanoic acid hydrochloride
Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)
Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)
Syringe filter (0.45 µm PTFE) or filtration setup with filter paper
Round-bottom flask
Magnetic stirrer and stir bar
Procedure:
Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride.
Dissolution/Suspension: Add an anhydrous solvent such as THF or DCM. The hydrochloride salt may not fully dissolve.
Neutralization: Add at least one equivalent of a non-nucleophilic organic base like triethylamine or DIPEA dropwise while stirring. A white precipitate of the amine hydrochloride salt (e.g., triethylamine hydrochloride) should form.[7][9]
Stirring: Allow the mixture to stir at room temperature for 30-60 minutes to ensure complete neutralization.
Filtration: Remove the precipitated salt by filtration. For small-scale reactions, a syringe filter can be used for convenience. For larger scales, use a Büchner funnel with filter paper.[9]
Rinsing: Rinse the filtered salt with a small amount of the anhydrous solvent to ensure complete recovery of the product.
Product Solution: The resulting filtrate contains the free 3-(1H-pyrazol-4-yl)propanoic acid in solution, which can often be used directly in the subsequent coupling reaction.
Data and Reagent Comparison
Choosing the right base is crucial for successful hydrochloride removal. The table below compares common bases used for this purpose.
Base
pKa of Conjugate Acid
Byproduct Salt Solubility in Organic Solvents
Comments
Sodium Bicarbonate (NaHCO₃)
6.3
Insoluble
A weak base, suitable for aqueous workups. The byproduct is sodium chloride.
Triethylamine (TEA)
10.7
Sparingly soluble in some solvents (e.g., THF, ether), more soluble in others (e.g., DCM).[7][10]
A common, strong, non-nucleophilic base. The hydrochloride salt can often be filtered off.
Also known as Hünig's base. It is more sterically hindered and less nucleophilic than TEA.
References
AAPPTEC. (n.d.). Coupling Reagents. Retrieved from [Link]
Chemistry Steps. (2025, November 29). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]
HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]
ResearchGate. (2014, August 12). How can I remove triethylamine hydrochloride salt from the air and moisture sensitive reaction mixture? Retrieved from [Link]
CORE. (n.d.). A method for the deprotonation of hydrochloride salts of peptide esters to free amin. Retrieved from [Link]
Sciencemadness Discussion Board. (2014, April 14). Converting amino acid salts to freebase amino acids? Retrieved from [Link]
RSC Publishing. (n.d.). Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. Chemical Science. Retrieved from [Link]
ResearchGate. (2016, February 7). How to obtain and isolate free amino acids methyl esters from their hydrochloride salts? Retrieved from [Link]
MIT OpenCourseWare. (n.d.). 5.37 Introduction to Organic Synthesis Laboratory. Retrieved from [Link]
ResearchGate. (2014, November 27). How do I get rid of triethyl amine in a reaction? Retrieved from [Link]
University of Rochester. (n.d.). Remove Sticky Reagents. Retrieved from [Link]
ResearchGate. (2015, January 9). What is the best way to convert my amine compound from the salt form into free amine? Retrieved from [Link]
PubMed. (2001, March 15). Deprotonation of hydrochloride salts of amino acid esters and peptide esters using commercial zinc dust. Retrieved from [Link]
LifeTein. (n.d.). TFA removal service: switch to acetate or HCl salt form of peptide. Retrieved from [Link]
Sciencemadness.org. (2013, March 1). serine methyl ester HCl to freebase. Retrieved from [Link]
ResearchGate. (2022, March 24). Regarding peptide coupling reaction? Retrieved from [Link]
PMC. (2013, December 2). Efficient Amide Bond Formation through a Rapid and Strong Activation of Carboxylic Acids in a Microflow Reactor. Retrieved from [Link]
PubChemLite. (n.d.). 3-(1h-pyrazol-5-yl)propanoic acid hydrochloride (C6H8N2O2). Retrieved from [Link]
Thieme. (n.d.). Water: An Underestimated Solvent for Amide Bond-Forming Reactions. Retrieved from [Link]
PubChemLite. (n.d.). 3-(1h-pyrazol-4-yl)propanoic acid (C6H8N2O2). Retrieved from [Link]
Current Chemistry Letters. (2022, August 29). Process optimization for acid-amine coupling: a catalytic approach. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Troubleshooting Cyclization Side Reactions with Pyrazole Propanoic Acids
Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers
Content Type: Technical Guide & FAQ
Core Directive & Scope
This guide addresses a specific, high-frequency failure mode in the derivatization of pyrazole propanoic acids : the competition between desired intermolecular amide coupling and undesired intramolecular cyclization .
When attempting to couple an amine (
) to a scaffold like 3-(1H-pyrazol-3-yl)propanoic acid , researchers often observe low yields and a major side product corresponding to .[1] This is not a simple dehydration; it is the formation of a bicyclic 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-7-one .
This guide provides the mechanistic insight to diagnose this issue and the protocols to prevent it.
Diagnostic Guide: "Is My Reaction Cyclizing?"
Use this decision matrix to identify if intramolecular cyclization is your primary failure mode.
Q1: What does your LC-MS data indicate?
Observation (LC-MS)
Diagnosis
Probability of Cyclization
Mass = [Acid] - 18 amu
Confirmed. You have formed the bicyclic lactam (pyrazolo[1,5-a]pyridin-7-one).[1]
High (>90%)
Mass = [Acid] + [Coupling Reagent]
Activated Adduct. You have formed a stable intermediate (e.g., O-acylisourea or active ester) that is failing to react with the amine.
Low
Mass = [Product] + 18 amu
Hydrolysis. Your product formed but likely hydrolyzed during workup (rare for amides) or the reaction stalled at the intermediate.
N/A
Q2: Which Pyrazole isomer are you using?
Case A: Unsubstituted Pyrazole NH (1H-pyrazole). [1]
Risk Level:Critical. The free NH is a competent nucleophile that will compete with your external amine.
Case B: N-Alkylated Pyrazole (e.g., 1-Methyl-1H-pyrazole). [1]
Risk Level:Low. Blocking the N1 position shuts down the primary cyclization pathway. If you still see side products, check for steric hindrance or N2-alkylation (rare).[1]
Mechanism of Failure
To fix the problem, you must understand the competing kinetics. The reaction is a race between an intermolecular reaction (desired) and an intramolecular reaction (undesired).
The Pathway
Activation: You treat 3-(1H-pyrazol-3-yl)propanoic acid (1) with a coupling agent (e.g., EDC, HATU), generating the active ester (2).
Competition:
Path A (Desired): The external amine (
) attacks the active ester. Rate .
Path B (Undesired): The internal pyrazole nitrogen (N1) attacks the active ester. Rate
.
Result: Path B forms the thermodynamically stable 6-membered lactam ring: 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-7-one .[1]
Note on Kinetics: Intramolecular reactions are effectively zero-order with respect to concentration (unimolecular), whereas intermolecular reactions are first-order (bimolecular).[1] Therefore, dilution favors the side reaction.
Visualizing the Competition
Caption: Path A (Green) depends on amine concentration. Path B (Red) is concentration-independent and often faster if the pyrazole NH is unprotected.
Troubleshooting Protocols
Protocol A: The "Protection First" Strategy (Recommended)
Best for: Scale-up, valuable amines, or when high yields are mandatory.
The only way to guarantee 0% cyclization is to remove the nucleophile (the pyrazole NH).
Step 1: Protection. React your pyrazole propanoic acid with DHP (3,4-dihydro-2H-pyran) or SEM-Cl to install a THP or SEM protecting group on the pyrazole nitrogen.[1]
Why? These groups are orthogonal to standard amide coupling conditions.[1]
Step 2: Coupling. Perform your standard amide coupling (EDC/HOBt or HATU/DIEA).[1]
Result: The internal nitrogen is blocked; the active ester must wait for the external amine.
Step 3: Deprotection. Remove the THP/SEM group with mild acid (e.g., HCl/MeOH or TFA) after the coupling is complete.
Protocol B: The "High Concentration" Strategy
Best for: Quick analogs, medicinal chemistry library generation.
If you cannot protect the nitrogen, you must manipulate the kinetics to favor the bimolecular reaction.
Concentration: Run the reaction at 0.5 M to 1.0 M (standard is often 0.1 M).
Logic: Doubling the concentration doubles the rate of the desired reaction (Path A) while the rate of cyclization (Path B) remains constant.
Stoichiometry: Use a large excess of the amine (2.0 – 3.0 equiv).
Reagent Choice: Use a highly reactive coupling agent like HATU or T3P .[1]
Logic: Faster coupling agents minimize the lifetime of the activated intermediate, giving the intramolecular nucleophile less time to organize into the transition state.
Base: Ensure sufficient non-nucleophilic base (DIPEA, 3-4 equiv) to keep the external amine deprotonated and nucleophilic.[1]
Frequently Asked Questions (FAQ)
Q: I am using EDC/NHS. Why is the cyclization worse than with HATU?A: Carbodiimide couplings (EDC/DCC) often proceed via an O-acylisourea intermediate that has a longer lifetime than the active ester formed by HATU. This longer lifetime allows the molecule to explore conformational space, increasing the probability of finding the "tail-biting" conformation required for cyclization.
Q: Can I open the ring back up if I accidentally formed the bicyclic lactam?A: Generally, no . The pyrazolo[1,5-a]pyridin-7-one system is thermodynamically very stable (amide resonance + aromaticity).[1] Hydrolysis usually requires harsh conditions (conc.[1] HCl, reflux) that will likely degrade your desired amide bond or other functional groups. It is better to discard and restart using Protocol A .
Q: Does the length of the alkyl chain matter?A: Yes.
Propanoic Acid (2 carbons between ring and COOH): Forms a 6-membered ring (favored).[1] High Risk. [1]
Acetic Acid (1 carbon): Forms a 5-membered ring.[1] Moderate Risk.
Butanoic Acid (3 carbons): Forms a 7-membered ring.[1] Lower Risk (entropic penalty).[1]
BenchChem. Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines.[1][3] (2025).[1][4][5][6][7] Retrieved from
Chemistry Steps. Amides from Carboxylic Acids-DCC and EDC Coupling. (2025).[1][4][5][6][7] Retrieved from
MDPI. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018).[1][8] Retrieved from
National Institutes of Health (NIH). N-propananilide Derivatives: Design, Synthesis and Neuroprotectivity Potential.[1] (2025).[1][4][5][6][7] Retrieved from
ScienceDirect. Intramolecular cyclization of pyrazole derivatives.[1] (2024).[1][5][7][9][10] (General synthesis context derived from search results regarding pyrazolo-fused systems).
Technical Support Center: Purification of 3-(1H-pyrazol-4-yl)propanoic Acid Derivatives
Executive Summary & Chemical Profile[1][2] Purifying 3-(1H-pyrazol-4-yl)propanoic acid and its derivatives presents a classic "zwitterionic trap." You are dealing with a molecule containing a basic pyrazole nitrogen (pKa...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Profile[1][2]
Purifying 3-(1H-pyrazol-4-yl)propanoic acid and its derivatives presents a classic "zwitterionic trap." You are dealing with a molecule containing a basic pyrazole nitrogen (pKa
~2.5) and an acidic carboxylic acid tail (pKa ~4.8).
At neutral pH, this molecule exists largely as a zwitterion, leading to high water solubility and poor retention on standard silica. Furthermore, the pyrazole ring is an excellent ligand for transition metals, making palladium removal from cross-coupling reactions (e.g., Suzuki-Miyaura) notoriously difficult.
This guide moves beyond standard protocols to address the specific physicochemical behavior of this scaffold.
Chemical Species Visualization
To purify this, you must control the protonation state.
Figure 1: The protonation states of 3-(1H-pyrazol-4-yl)propanoic acid dictate solubility and chromatographic behavior.
Purification Decision Matrix
Before starting, assess your crude mixture using this logic flow to prevent irreversible adsorption or yield loss.
Figure 2: Strategic workflow for selecting the purification method based on derivative solubility.
Troubleshooting Module: Chromatography
Issue: "My compound streaks on silica and never elutes."
Diagnosis: The basic pyrazole nitrogen interacts strongly with acidic silanols on the silica surface, while the carboxylic acid (if unprotected) causes dimerization.
Solution: You must "deactivate" the silica surface.
Protocol A: The "Deactivated" Normal Phase
Applicable to: Esters or N-protected derivatives.
Pre-column Treatment: Flush the silica column with 3 column volumes (CV) of Hexane/EtOAc (1:1) containing 1% Triethylamine (TEA) . This caps the active silanol sites.
Mobile Phase: Run your gradient (e.g., Hexane -> EtOAc) but maintain 1% TEA in both Solvent A and Solvent B throughout the run.
Alternative: If the compound is the free acid, switch TEA for 1% Acetic Acid to keep the carboxylic acid protonated and prevent tailing.
Issue: "Reverse Phase (C18) shows no retention (elutes at void volume)."
Diagnosis: Standard C18 chains undergo "pore dewetting" (collapse) in 100% aqueous conditions, which are often needed to dissolve these polar acids.
Solution: Switch to HILIC (Hydrophilic Interaction Liquid Chromatography) or C18-AQ (Aqueous stable).
Protocol B: HILIC Separation (Gold Standard for Polar Acids)
Applicable to: Free acids and highly polar zwitterions.
Parameter
Condition
Rationale
Column
Bare Silica or Amide-HILIC
Amide phases interact with the polar acid/pyrazole without irreversible binding.
Solvent A
95% Acetonitrile / 5% Buffer
HILIC uses organic as the "weak" solvent.
Solvent B
10 mM Ammonium Acetate (pH 5.8)
Water/Buffer is the "strong" solvent.
Gradient
100% A -> 60% A
Elutes polar compounds by increasing water content.
pH Note
Maintain pH ~5-6
Keeps the carboxylic acid ionized (COO-), improving peak shape in HILIC mode.
Troubleshooting Module: Isolation & Scale-Up
Issue: "I cannot extract the product from the aqueous layer."
Diagnosis: At neutral pH, the molecule is zwitterionic and highly water-soluble. Standard EtOAc extraction fails.
Solution: Isoelectric Precipitation or "Salting Out."
Protocol C: Isoelectric Point (pI) Precipitation
Calculate pI: Approx pI = (pKa
+ pKa) / 2 ≈ (2.5 + 4.8) / 2 ≈ 3.65 .
Dissolution: Ensure the crude is fully dissolved in water at pH > 8 (using NaOH) or pH < 1 (using HCl).
Titration: Slowly adjust the pH toward 3.6 - 3.7 .
Observation: As you approach the pI, the net charge becomes zero. The zwitterion is least soluble here and should precipitate as a white/off-white solid.
Filtration: Filter the solid and wash with a small amount of cold water (pH 3.6) followed by Et2O to remove organic impurities.
Protocol D: The "Salting Out" Extraction
If precipitation fails (oiling out):
Saturate the aqueous phase with NaCl .
Adjust pH to ~4.0 (favoring the neutral/zwitterionic form).
Extract with n-Butanol or THF/EtOAc (1:1) . These solvents are more polar than pure EtOAc and can pull the zwitterion out of the brine.
Troubleshooting Module: Metal Scavenging
Issue: "High Palladium content (>1000 ppm) after cross-coupling."
Diagnosis: Pyrazoles are excellent ligands for Pd(II), often binding tighter than phosphine ligands. Standard chromatography does not break this bond.
Protocol E: The Thiol Scavenge
Do not rely on charcoal; it is often ineffective for pyrazole-Pd complexes.
Dissolution: Dissolve crude material in THF or MeOH.
Scavenger: Add SiliaMetS® Thiol or Trimercaptotriazine (TMT) resin (3-4 equivalents relative to Pd loading).
Incubation: Stir at 40°C for 4-12 hours. The sulfur has a higher affinity for Pd than the pyrazole nitrogen.
Filtration: Filter through a 0.45 µm pad.
Verification: Check Pd levels. If still high, repeat with DMT (Dimercaptotriazine) functionalized silica.
Frequently Asked Questions (FAQ)
Q: Can I use TFA in my Reverse Phase mobile phase?A: Yes, but be careful. 0.1% TFA will protonate the carboxylic acid (neutral) and the pyrazole (cationic). This ensures the molecule is a distinct cation, which generally behaves well on C18. However, evaporation of TFA solvents can leave residual acid that promotes decomposition or salt formation. Formic acid (0.1%) is a gentler alternative for LC-MS compatibility.
Q: My product turns into a "gum" or "tar" upon solvent removal.A: This is common for zwitterions containing inorganic salts.
Fix: Redissolve in minimal MeOH. Add 10 volumes of Et2O or Acetone dropwise with vigorous stirring. This often induces the gum to solidify into a filterable powder (trituration).
Q: How do I remove the inorganic salts (NaCl/Na2SO4) if I can't extract?A: Use Reverse Phase Flash Chromatography (C18) .
Load the aqueous mixture directly onto a C18 cartridge (or use a solid load cartridge).
Flush with 100% Water (desalting step). Salts elute at the void volume.
Ramp to 50% MeOH or ACN to elute your pyrazole derivative.
References
Separation of 1H-Pyrazole-3-carboxylic acid derivatives. SIELC Technologies. (Methodology for HPLC of pyrazole acids). Available at: [Link]
Hydrophilic interaction liquid chromatography (HILIC) of hydroxy aromatic carboxylic acids. Journal of Chromatography A. (Guidelines for polar acid separation). Available at: [Link]
Pilot Study to Quantify Palladium Impurities in Lead-like Compounds. ACS Omega. (Data on Pd scavenging efficiency). Available at: [Link]
Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. University of Tartu. (Source for Pyrazole/Acid pKa values). Available at: [Link]
Troubleshooting
Technical Support Center: Purification of 3-(1H-pyrazol-4-yl)propanoic acid HCl
Topic: Recrystallization solvents for 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, Process Chemists, and Drug Development Scientis...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Recrystallization solvents for 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride
Content Type: Technical Support Center (Troubleshooting & FAQs)
Audience: Researchers, Process Chemists, and Drug Development Scientists.[1][2]
Welcome to the Solid State Chemistry Support Portal.
This guide addresses the purification of 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride (CAS: 101023-55-6).[1] Due to the amphoteric nature of the pyrazole ring and the carboxylic acid tail, combined with the ionic character of the hydrochloride salt, this molecule presents specific challenges regarding solubility and "oiling out" (liquid-liquid phase separation).[2]
The following protocols are designed based on the physicochemical properties of polar aza-heterocyclic salts and standard process chemistry methodologies.
Solvent Selection & Solubility Profile
Q: What are the recommended solvent systems for recrystallizing this HCl salt?
A: The hydrochloride salt is highly polar.[2] Unlike the free base, it will not crystallize effectively from non-polar solvents (Hexanes, Toluene) and may be too soluble in water to recover high yields without lyophilization.[2]
Primary Recommendation: Alcohol/Antisolvent Displacement
The most robust method for this class of compounds is antisolvent crystallization .[2]
Solvent Role
Recommended Solvents
Function
Good Solvent (Dissolver)
Methanol (MeOH) , Ethanol (EtOH)
Dissolves the ionic HCl salt at elevated temperatures (or RT).[1]
Reduces the dielectric constant of the mixture, forcing the salt out of solution.[2]
Single Solvent (Cooling)
Isopropanol (IPA) , n-Butanol
Moderate solubility hot; low solubility cold.[2] Good for scale-up.
Q: Why avoid water as a primary solvent?
A: While water dissolves the compound readily, it poses two risks:[2]
Yield Loss: The compound is likely extremely soluble in water, requiring excessive concentration (which degrades the product) or lyophilization (which yields amorphous solids, not crystals).[2]
Hydrate Formation: Pyrazole acids are prone to forming stable hydrates, which alters the molecular weight and can complicate stoichiometry in downstream coupling reactions.[2]
Experimental Protocols (Step-by-Step)
Protocol A: The "Cloud Point" Antisolvent Method (Recommended)
Best for: High recovery and rejecting non-polar impurities.[2]
Dissolution: Suspend the crude solid in the minimum amount of Methanol (approx. 5-10 volumes).[2] Heat to 40–50°C. If it does not dissolve, add MeOH dropwise until clear.
Clarification: If the solution is dark or contains particulates, treat with activated carbon (5 wt%) for 15 minutes, then filter hot through a Celite pad.
Nucleation: While stirring rapidly, slowly add MTBE or Ethyl Acetate dropwise.
Critical Step: Stop addition immediately when a faint, persistent turbidity (cloudiness) appears.[2]
Seeding (Optional but Recommended): Add a few crystals of pure product if available.
Crystallization: Allow the mixture to cool to Room Temperature (RT) slowly. Then, cool to 0–5°C in an ice bath.
Isolation: Filter the white crystalline solid. Wash the cake with cold MTBE/MeOH (9:1 ratio).
Protocol B: Reactive Reslurry (Purification of Free Base Contamination)
Best for: Samples containing unprotonated free base or inorganic salts.[2]
Suspend the solid in Ethanol (anhydrous) .
Add 1.1 equivalents of HCl in Dioxane or HCl in Ethanol .
Heat to reflux to ensure complete protonation and dissolution.[2]
Cool to RT. The HCl salt should crystallize while impurities remain in the mother liquor.[2]
Visualization: Solvent Logic & Workflow
The following diagram illustrates the decision logic for solvent selection based on the specific impurity profile of your crude material.
Caption: Decision tree for solvent selection and troubleshooting phase separation events during crystallization.
Troubleshooting Guide (FAQs)
Q: The product is "oiling out" (forming a sticky gum) instead of crystals. Why?
Diagnosis: This is a classic issue with pyrazole salts. It occurs when the antisolvent (e.g., Ether) is added too quickly, causing the solution to cross the "spinodal decomposition" line before nucleation can occur.[2]
The Fix:
Re-dissolve: Heat the mixture until the oil dissolves back into the solution (add a small amount of Methanol if needed).
Seed: Add seed crystals before the solution becomes cloudy.
Slow Down: Add the antisolvent via a syringe pump or very slow drip over 1–2 hours.[2]
Temperature: Keep the solution warm (30°C) during antisolvent addition, then cool after the antisolvent is fully added.
Q: My crystals are hygroscopic and turning into a paste on the filter. How do I handle this?
Diagnosis: The HCl salt is likely absorbing atmospheric moisture.[2]
The Fix:
Schlenk Technique: Perform the filtration under a nitrogen blanket or in a glovebox if possible.[2]
Wash Solvent: Ensure the wash solvent (e.g., Ether or MTBE) is anhydrous .[2]
Drying: Immediately transfer the wet cake to a vacuum oven (40°C) with a P₂O₅ or KOH trap to remove water/HCl traces.
Q: Can I use Acetone as an antisolvent?
A:Use with Caution. While Acetone is a common antisolvent, it can react with the free amine of the pyrazole (if any equilibrium exists) to form an aminal/imine impurity (Schiff base), although this is less likely with the HCl salt.[2] MTBE or Ethyl Acetate are chemically inert alternatives.[2]
Q: How do I remove yellow/brown color impurities?
A: Pyrazole syntheses often generate oligomeric byproducts.[2]
Activated Charcoal: Use acid-washed activated carbon.[1][2]
Warning: Do not use basic alumina or silica, as these might strip the HCl, converting the salt back to the zwitterionic free base, which has different solubility properties.[2]
References & Authority
The protocols above are derived from standard purification techniques for amino-acid analogs and pyrazole derivatives found in medicinal chemistry literature.
General Recrystallization Theory:
Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[2] Longman Scientific & Technical.[2] (Standard reference for antisolvent crystallization of organic salts).
Pyrazole Derivative Synthesis & Purification:
Synthesis of 3-(1H-pyrazol-4-yl)propanoic acid derivatives: See US Patent 5,462,960 (Example 1 & 27) for analogous pyrazole acid salt precipitations using Ether/Pentane systems.[2]
Purification of Pyrazole-3-carboxylic acid esters:WO 2012/025469 A1 .[2][3] Describes the handling of pyrazole carboxylic acid intermediates.
Physical Properties of Analogues:
3-(1H-imidazol-1-yl)propanoic acid (Histidine metabolite): PubChem CID 2794718.[2] Demonstrates the zwitterionic/salt behavior of this chemical class. [1]
Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride before handling.
Technical Support Center: High-Fidelity Activation of Chiral Pyrazole-Propanoic Acid Derivatives
Topic: Preventing Racemization During Activation of 3-(1H-pyrazol-4-yl)propanoic Acid Derivatives Audience: Medicinal Chemists, Peptide Scientists, and Process Chemists. Technical Note: Scope & Chirality Important Clarif...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Preventing Racemization During Activation of 3-(1H-pyrazol-4-yl)propanoic Acid Derivatives
Audience: Medicinal Chemists, Peptide Scientists, and Process Chemists.
Technical Note: Scope & Chirality
Important Clarification: The parent molecule, 3-(1H-pyrazol-4-yl)propanoic acid , is achiral . It possesses a plane of symmetry and cannot racemize.
However, this guide addresses the critical challenges associated with its chiral derivatives , most notably
-(1H-pyrazol-4-yl)alanine (an isostere of Histidine), or scenarios where the achiral acid is coupled to a chiral nucleophile (e.g., a peptide fragment). In these contexts, "racemization" refers to the loss of stereochemical integrity at the -carbon during the activation step, a phenomenon frequently exacerbated by the basic nitrogen of the pyrazole ring.
The Mechanism: Why Racemization Occurs
The activation of pyrazole-containing amino acids presents a "perfect storm" for racemization due to the Azlactone Pathway , often accelerated by the pyrazole side chain acting as an intramolecular base (similar to Histidine).
The Pathway to Stereochemical Loss
Activation: The carboxylic acid is converted to a reactive ester (O-acylisourea or active ester).
Oxazolone Formation: The carbonyl oxygen of the preceding amide bond attacks the activated carbonyl, forming a 5-membered oxazolone (azlactone) ring.
Base-Catalyzed Enolization: The
-proton of the oxazolone is highly acidic. The basic nitrogen of the pyrazole side chain (if unprotected or improperly protected) can abstract this proton, stabilizing the planar enolate.
Re-protonation: The enolate is re-protonated non-stereoselectively, resulting in a racemic mixture (DL-isomer).
Figure 1: The Azlactone pathway. The pyrazole ring can act similarly to the imidazole in Histidine, facilitating proton abstraction if the N-protecting group is not sufficiently bulky or electron-withdrawing.
Troubleshooting Guide & FAQs
Q1: I am observing significant epimerization (10-15%) using HATU/DIPEA. Why?
Diagnosis: HATU is a highly reactive uronium reagent. While efficient, it requires a base (DIPEA) to function. If the base is present in excess or added before the acid activation is complete, it will abstract the acidic
-proton of the highly activated ester.
Solution:
Switch Reagents: Move to T3P (Propylphosphonic anhydride) . It is acidic by nature and often requires weaker bases (like pyridine or NMM), drastically reducing racemization risk.
Modify Protocol: If you must use HATU, use Collidine (TMP) instead of DIPEA. Collidine is a weaker, bulkier base that is less likely to abstract the
-proton.
Q2: Does the protecting group on the Pyrazole nitrogen matter?
Answer: Yes, critically.
Unprotected (NH): High risk. The free NH can react with the activated ester (forming a pyrazolide) or act as a base.
Boc (tert-butyloxycarbonyl): Good.[1] Electron-withdrawing, which reduces the basicity of the ring nitrogens.
Trt (Trityl):Gold Standard. The immense steric bulk of the trityl group prevents the nitrogen from acting as a nucleophile and sterically hinders the "intramolecular base" mechanism.
Q3: My coupling yield is low with T3P. What am I doing wrong?
Diagnosis: T3P is less reactive than HATU and sensitive to steric hindrance.
Solution:
Solvent: Ensure you are using Ethyl Acetate or DMF . T3P is often supplied as a 50% solution in EtOAc.
Stoichiometry: Increase T3P to 1.5–2.0 equivalents.
Temperature: T3P couplings can often be heated to 40-50°C without significant racemization, unlike HATU/DIC couplings.
Recommended Protocols
Protocol A: The "Low-Racemization" Standard (T3P Method)
Best for: Fragment couplings or highly sensitive chiral centers.
Dissolution: Dissolve the N-protected pyrazole-amino acid (1.0 equiv) and the amine component (1.1 equiv) in Ethyl Acetate or DCM (minimized volume).
Base Addition: Cool to 0°C. Add Pyridine (3.0 equiv) or N-Methylmorpholine (NMM) . Avoid DIPEA if possible.
Activation: Add T3P (50% in EtOAc) (1.5 equiv) dropwise.
Reaction: Allow to warm to room temperature. Stir for 2–12 hours.
Workup: Wash with water, 1M HCl (if acid stable), and saturated NaHCO₃. T3P byproducts are water-soluble, simplifying purification.[2]
Protocol B: The "High-Efficiency" Standard (Oxyma/DIC)
Best for: Solid-phase synthesis (SPPS) or sterically hindered amines.
Pre-Activation: Dissolve the amino acid (1.0 equiv) and Oxyma Pure (1.0 equiv) in DMF.
Activation: Add DIC (Diisopropylcarbodiimide) (1.0 equiv). Stir for 2 minutes.
Note: The absence of tertiary bases (like DIPEA) in this step is the key to preventing racemization.
Coupling: Add the pre-activated mixture to the amine/resin.[1]
Reaction: Shake/Stir for 30–60 minutes.
Comparative Data: Coupling Reagents
The following table summarizes the racemization risk associated with common coupling cocktails for heteroaryl-alanine derivatives.
Coupling System
Base Required?
Racemization Risk
Coupling Efficiency
Recommendation
T3P / Pyridine
Yes (Weak)
Very Low (<1%)
Moderate
Primary Choice for solution phase.
DIC / Oxyma
No
Low (<2%)
High
Primary Choice for SPPS.
HATU / DIPEA
Yes (Strong)
High (if unoptimized)
Very High
Use only if T3P fails; cool to 0°C.
EDC / HOBt
No
Moderate
Moderate
Legacy method; less effective than Oxyma.
Decision Logic for Experimental Design
Use the following logic flow to select the optimal activation strategy for your specific substrate.
Figure 2: Decision matrix for selecting coupling reagents based on synthesis phase and steric demands.
References
Dunetz, J. R., et al. (2011).[2] General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine.[2] Organic Letters, 13(19), 5048–5051.
Subirós-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion.[3] Chemistry – A European Journal, 15(37), 9394–9403.
El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
1H NMR spectrum analysis of 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride
An In-Depth Guide to the 1H NMR Spectrum Analysis of 3-(1H-pyrazol-4-yl)propanoic acid Hydrochloride: A Comparative Approach Authored by: A Senior Application Scientist Introduction In the landscape of pharmaceutical res...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Guide to the 1H NMR Spectrum Analysis of 3-(1H-pyrazol-4-yl)propanoic acid Hydrochloride: A Comparative Approach
Authored by: A Senior Application Scientist
Introduction
In the landscape of pharmaceutical research and drug development, the unequivocal structural confirmation of novel chemical entities is a cornerstone of regulatory compliance and scientific rigor. 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride is a heterocyclic compound featuring a pyrazole nucleus linked to a propanoic acid chain. The pyrazole moiety is a key pharmacophore found in a variety of clinically significant drugs, making its derivatives, like the topic compound, of high interest.[1][2] Accurate and efficient analytical characterization is therefore not merely procedural, but fundamental to advancing research.
This guide provides a comprehensive, in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride. Moving beyond a simple data report, we will dissect the spectrum, explaining the causal relationships between the molecular structure and the observed spectral data. Furthermore, this guide will objectively compare the utility of ¹H NMR with alternative analytical techniques such as ¹³C NMR, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC), providing a holistic analytical perspective for researchers, scientists, and drug development professionals.
Part 1: Foundational ¹H NMR Analysis
¹H NMR spectroscopy stands as the primary tool for the structural elucidation of organic molecules in solution. Its power lies in its ability to provide detailed information about the chemical environment, connectivity, and stereochemistry of protons within a molecule.
Molecular Structure and Proton Environments
The first step in any NMR analysis is to examine the molecule's structure and identify all unique proton environments. In 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride, there are five distinct sets of protons. The hydrochloride salt form ensures that the carboxylic acid is fully protonated, and the pyrazole ring is likely protonated, influencing the chemical shifts of the exchangeable N-H and O-H protons.
Caption: Structure of 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride with key proton groups highlighted.
Predicted ¹H NMR Spectrum
The following table summarizes the predicted ¹H NMR data. These predictions are based on foundational NMR principles and data from analogous structures, such as propanoic acid and various pyrazole derivatives.[3][4][5]
Proton Label
Predicted Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
Rationale
H-3 / H-5
7.5 - 7.8
Singlet (s)
N/A
Protons on the pyrazole ring are in the aromatic region. Due to 4-substitution, they appear as singlets. Tautomerism may lead to a single, averaged signal.
β-CH₂
~2.9
Triplet (t)
~7.0
Methylene group adjacent to the electron-withdrawing pyrazole ring, shifted downfield. Coupled to α-CH₂.
α-CH₂
~2.6
Triplet (t)
~7.0
Methylene group adjacent to the carbonyl group. Coupled to β-CH₂.
N-H / O-H
10.0 - 13.0
Broad Singlet (br s)
N/A
Exchangeable acidic protons. Chemical shift is highly dependent on solvent, concentration, and temperature. Expected to be significantly downfield and broad.[3]
Detailed Rationale:
Pyrazole Protons (H-3/H-5): Protons on aromatic heterocyclic rings typically resonate between 6.0 and 9.0 ppm.[6][7] For a simple pyrazole, H-3 and H-5 are observed around 7.5 ppm.[4] In the 4-substituted target molecule, these protons lack adjacent proton neighbors to couple with, hence they are expected to appear as sharp singlets. Due to potential tautomeric exchange between the two nitrogen atoms, these two protons might become chemically equivalent on the NMR timescale, resulting in a single signal integrating to 2H.[4]
Propanoic Acid Chain Protons (α-CH₂, β-CH₂): In unsubstituted propanoic acid, the α-CH₂ appears around 2.38 ppm and the β-CH₃ at 1.16 ppm.[3] In our target molecule, the β-CH₂ is adjacent to the pyrazole ring, which acts as an electron-withdrawing group, causing a downfield shift to approximately 2.9 ppm. The α-CH₂ is adjacent to the carbonyl group, shifting it to around 2.6 ppm. Both signals are expected to be triplets due to spin-spin coupling with their methylene neighbors, following the n+1 rule.[3][8]
Exchangeable Protons (N-H, O-H): The carboxylic acid proton is typically found far downfield, often above 10 ppm, and its signal is often broad.[3] The N-H proton of the pyrazole ring is also exchangeable.[9] In the hydrochloride salt form, and in a non-aqueous solvent like DMSO-d₆, these protons are less likely to exchange rapidly with the solvent, making them observable. Their signals will be broad due to quadrupolar coupling with the nitrogen atom and chemical exchange.[4] Their exact chemical shift can vary significantly with experimental conditions.[10]
Part 2: Experimental Protocol and Comparative Analysis
A robust experimental design is critical for acquiring high-quality, reproducible data.
Protocol 1: Standard ¹H NMR Spectrum Acquisition
This protocol outlines the standard procedure for obtaining a ¹H NMR spectrum and confirming the identity of exchangeable protons.
Methodology:
Sample Preparation: Accurately weigh 5-10 mg of 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a standard 5 mm NMR tube.[4] DMSO-d₆ is often preferred for carboxylic acids and salts as it can solubilize polar compounds and slow down the exchange rate of acidic protons, making them easier to observe.
Spectrometer Setup: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Perform standard instrument shimming to optimize magnetic field homogeneity.
Data Acquisition: Acquire the ¹H NMR spectrum using standard parameters. A sufficient number of scans should be averaged to achieve an adequate signal-to-noise ratio.
D₂O Exchange: After acquiring the initial spectrum, remove the NMR tube. Add one drop (~20 µL) of deuterium oxide (D₂O) to the sample. Cap the tube and shake vigorously for one minute to ensure thorough mixing.[4]
Re-acquisition: Re-acquire the ¹H NMR spectrum using the same parameters. The signals corresponding to the exchangeable N-H and O-H protons will decrease in intensity or disappear entirely, confirming their assignment.[3]
Caption: Workflow for ¹H NMR analysis including D₂O exchange experiment.
Comparison with Alternative Analytical Techniques
While ¹H NMR is paramount for structural elucidation, a multi-technique approach provides a more complete analytical picture.
Technique
Primary Application for this Molecule
Strengths
Weaknesses
¹H NMR
Primary Structure Elucidation
Provides detailed information on proton environments, connectivity (via J-coupling), and relative proton counts (integration).
Can have overlapping signals in complex molecules; sensitive to experimental conditions (solvent, temp).
¹³C NMR
Carbon Skeleton Confirmation
Directly observes the carbon backbone; confirms the number of unique carbon environments.[11]
Low natural abundance of ¹³C results in lower sensitivity and longer acquisition times; no coupling information in standard decoupled spectra.
Mass Spectrometry (MS)
Molecular Weight & Formula Verification
Provides highly accurate mass measurement, confirming the molecular formula. Fragmentation patterns can offer structural clues.[12]
Does not provide detailed connectivity information; isomers can be difficult to distinguish.
HPLC
Purity Assessment & Quantification
Excellent for separating the main compound from impurities and quantifying its purity.[13]
Provides no structural information; requires a reference standard for quantification.
Synergistic Value:
¹³C NMR would complement the ¹H NMR by confirming the presence of the six unique carbon atoms (two from the pyrazole CH, one quaternary pyrazole C, two from the CH₂, and the carbonyl C).
High-Resolution Mass Spectrometry (HRMS) would confirm the elemental composition (C₆H₈N₂O₂) by providing a highly accurate mass-to-charge ratio.[12]
HPLC is essential in a drug development context to ensure the sample's purity, as minor impurities might not be easily detectable or quantifiable by NMR alone.[13]
Part 3: Troubleshooting and Advanced Insights
Common Challenge: Signal Overlap
In some cases, the signals for the α-CH₂ and β-CH₂ protons may be very close or overlap, making interpretation difficult.
Solutions:
Change Solvent: Acquiring the spectrum in a different deuterated solvent (e.g., CDCl₃, if soluble, or benzene-d₆) can induce solvent-dependent chemical shifts that may resolve the overlapping signals.[4][14]
Higher Field Spectrometer: Using a spectrometer with a higher magnetic field (e.g., 600 MHz vs 400 MHz) increases the dispersion of signals, often resolving overlap.[4]
2D NMR Spectroscopy: A COSY (Correlation Spectroscopy) experiment is a powerful tool that shows which protons are J-coupled. A cross-peak between the α-CH₂ and β-CH₂ signals would definitively confirm their connectivity, even if they are partially overlapped in the 1D spectrum.[4]
Conclusion
The ¹H NMR spectrum of 3-(1H-pyrazol-4-yl)propanoic acid hydrochloride provides a rich fingerprint that is highly characteristic of its molecular structure. A systematic analysis of the chemical shifts, signal multiplicities, and integration, supplemented by a D₂O exchange experiment, allows for the unambiguous assignment of all protons. While ¹H NMR is the primary technique for structural elucidation, a comprehensive characterization relies on a synergistic approach. The use of ¹³C NMR to confirm the carbon framework, mass spectrometry to verify molecular weight and formula, and HPLC to establish purity constitutes a self-validating analytical system, ensuring the highest level of scientific integrity for research and drug development applications.
References
Brown, D. (n.d.). 1H proton NMR spectrum of propanoic acid. Doc Brown's Chemistry. Retrieved from [Link]
Tarikoğullari Doğan, A. H., et al. (2025). 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide Derivatives. Turkish Journal of Pharmaceutical Sciences. Retrieved from [Link]
Connect Journals. (2013). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Indian Journal of Heterocyclic Chemistry. Retrieved from [Link]
Organic Chemistry Data & Info. (2020). NMR Spectroscopy – 1H NMR Chemical Shifts. Retrieved from [Link]
Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Journal of Organic Chemistry. Retrieved from [Link]
ResearchGate. (2015). Synthesis of 3-(1, 3-Diphenyl-1H-pyrazol-4-yl) Propanoic Acids Using Diimide Reduction. Retrieved from [Link]
Asif, N., et al. (n.d.). Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones. Journal of the Chemical Society of Pakistan. Retrieved from [Link]
AWS. (n.d.). (Pyrazol-4-yl)aceticyl) acetic acid Derivative: Synthesis, Isolation and Characterization. Retrieved from [Link]
Nagwa. (2019). Video: ¹H NMR Spectrum of Propanoic Acid. Retrieved from [Link]
Chemistry LibreTexts. (2024). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]
Brown, D. (n.d.). 13C NMR spectrum of propanoic acid. Doc Brown's Chemistry. Retrieved from [Link]
Canadian Science Publishing. (1967). Studies of the solvent effect on the chemical shifts in n.m.r. spectroscopy. II. Solutions of succinic anhydride, maleic anhydride, and their N-substituted imides. Canadian Journal of Chemistry. Retrieved from [Link]
SciSpace. (2017). On the Interactions of Fused Pyrazole Derivative with Selected Amino Acids: DFT Calculations. Retrieved from [Link]
Abraham, R. J., et al. (n.d.). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link]
Thieme. (2023). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. Retrieved from [Link]
MDPI. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl). Molecules. Retrieved from [Link]
IUCr. (n.d.). 1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid and the corresponding methyl ester. Retrieved from [Link]
ResearchGate. (n.d.). On the tautomerism of pyrazolones: The geminal 2J[pyrazole C-4,H-3(5)] spin coupling constant as a diagnostic tool. Retrieved from [Link]
PMC. (2022). Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor. Molecules. Retrieved from [Link]
Fustero, S., et al. (2011). Chemical reviews.
Brbot-Saranovic, A., & Katusin-Razem, B. (n.d.). Mass Spectrometric Investigation of Some Pyronylpyrazole Derivatives. Croatica Chemica Acta. Retrieved from [Link]
Ghosh, A., et al. (2014). A review on common impurities in drug substances and drug products. International Journal of Pharmaceutical Sciences and Research. Retrieved from [Link]
Ismael, S., et al. (n.d.). Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3-triazol-1-yl)-N-(6-chloropyridazin-3-yl)benzenesulfonamide. Journal of Education for Pure Science. Retrieved from [Link]
Bruker. (n.d.). Supporting Information for Metal-Free Chemoselective Hydrogenation of Unsaturated Carbon-Carbon Bonds via Cathodic Reduction. Retrieved from [Link]
Semantic Scholar. (n.d.). One pot-like regiospecific access to 1-aryl-1H-pyrazol-3(2H)-one derivatives and evaluation of the anticancer activity. Retrieved from [Link]
MDPI. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. International Journal of Molecular Sciences. Retrieved from [Link]
Gottlieb, H. E., et al. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry. Retrieved from [Link]
ACS Omega. (2023). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. Retrieved from [Link]
Pharmaffiliates. (n.d.). 3-(1-Phenyl-1H-pyrazol-4-yl)propanoic acid. Retrieved from [Link]
Differentiating 3-(1H-pyrazol-4-yl)propanoic acid from 3-(1H-pyrazol-3-yl) isomers
This guide is structured as a high-level technical dossier for analytical and synthetic chemists. It moves beyond basic spectral interpretation into the mechanistic behaviors of pyrazole tautomers that complicate identif...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a high-level technical dossier for analytical and synthetic chemists. It moves beyond basic spectral interpretation into the mechanistic behaviors of pyrazole tautomers that complicate identification.[1]
Executive Summary & Structural Logic
In drug discovery, the pyrazole ring is a privileged scaffold. However, the differentiation between the 4-substituted (Target A) and 3-substituted (Target B) isomers is a frequent bottleneck due to the annular tautomerism of the pyrazole ring.
The Core Challenge:
Target A (4-isomer): The substituent is at the "top" of the ring (C4). The molecule possesses a plane of symmetry (on the NMR timescale) regarding the C3 and C5 protons.
Target B (3-isomer): The substituent is at C3. However, in solution, this molecule exists in rapid equilibrium with its tautomer, the 5-isomer . Therefore, we refer to this species as the 3(5)-isomer . It lacks the symmetry of the 4-isomer.
The differentiation strategy relies on detecting this symmetry (or lack thereof) via NMR and exploiting polarity differences via HPLC.
Structural Visualization
The following diagram illustrates the tautomeric relationship and the structural difference between the isomers.
Figure 1: Structural logic. The 4-isomer is a distinct chemical entity. The 3- and 5-isomers are tautomers of the same entity in solution.
Primary Method: NMR Spectroscopy (The Gold Standard)
NMR is the only self-validating method for this differentiation. The key is not the absolute chemical shift (which varies with concentration and pH), but the coupling patterns and integration .
Proton (
H) NMR Analysis
Solvent Selection: Use DMSO-d6 .
Reasoning: DMSO forms strong hydrogen bonds with the pyrazole N-H, slowing down the proton exchange rate. This often sharpens the peaks compared to CDCl
or MeOD, where broadening can obscure splitting patterns.
Comparative Data Table
Feature
4-Substituted (Target)
3(5)-Substituted (Alternative)
Ring Protons
H3 and H5
H4 and H5
Multiplicity
Singlet (2H) (broad)
Two Doublets (1H each)
Coupling ()
None (or very small Hz)
Vicinal Hz
Shift ()
~7.4 - 7.8 ppm (Typical)
H5: ~7.5 ppm; H4: ~6.1 ppm (Upfield)
Symmetry
Symmetric environment
Asymmetric environment
The Diagnostic Signal:
For the 4-isomer: Look for a singlet integrating to 2 protons in the aromatic region. Because the substituent is at C4, the protons at C3 and C5 are chemically equivalent (due to rapid tautomerism averaging the environment).
For the 3(5)-isomer: Look for a doublet (H5) and a doublet (H4) . The H4 proton is significantly upfield (shielded) compared to H5. The coupling constant of ~2.2 Hz is the "fingerprint" of vicinal pyrazole protons.
Carbon (
C) NMR
4-isomer: Shows only 2 signals for the pyrazole ring carbons (one CH signal for C3/C5, one quaternary C for C4).
3(5)-isomer: Shows 3 signals for the pyrazole ring (C3, C4, C5 are all distinct).
Experimental Protocol: NMR Validation
Sample Prep: Dissolve 5-10 mg of sample in 0.6 mL DMSO-d6 .
Acquisition: Run standard 1H (16 scans).
Analysis:
Integrate the propanoic acid chain (
) as 4H total to normalize.
Check the aromatic region (6.0 - 8.5 ppm).
Pass Criteria: Observation of a singlet (2H).
Fail Criteria: Observation of two distinct signals (1H each) with measurable coupling.
Secondary Method: HPLC & Polarity
While less definitive than NMR for structure elucidation, HPLC is critical for purity profiling and separating mixtures of these isomers.
Polarity Logic:
4-isomer: Linear geometry. Generally more polar due to better solvation access to the NH and COOH groups.
3(5)-isomer: "Bent" geometry. Capable of forming an intramolecular hydrogen bond between the pyrazole N and the carboxylic acid side chain (forming a pseudo-7-membered ring), which can slightly reduce apparent polarity in non-protic mobile phases.
HPLC Method Parameters
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.
Mobile Phase A: Water + 0.1% Formic Acid (Low pH suppresses ionization of the acid, improving peak shape).
Detection: UV at 220 nm (carboxylate) and 254 nm (aromatic).
Expected Result:
The 4-isomer typically elutes earlier (lower retention time) than the 3(5)-isomer in reverse-phase conditions, though this can reverse depending on the specific pH and column chemistry. Co-injection is required for absolute confirmation.
Synthetic Provenance (Traceability)
The most robust way to predict which isomer you have is to audit the synthetic route. These isomers rarely appear as byproducts of the same reaction; they originate from fundamentally different starting materials.
Figure 2: Synthetic origins. If you used a Vilsmeier-Haack derived precursor, you likely have the 4-isomer. If you condensed a beta-keto ester with hydrazine, you likely have the 3(5)-isomer.
Decision Tree for Identification
Use this workflow to validate your material.
Figure 3: Analytical Decision Matrix. Note that broad signals often indicate intermediate tautomeric exchange rates; heating the NMR sample usually resolves this by averaging the signals.
References
Elguero, J., et al. (2000). Pyrazoles.[1][2][3][4][5] In Comprehensive Heterocyclic Chemistry II. Elsevier. (Authoritative text on pyrazole tautomerism and NMR shifts).
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 329816501, 3-(1-p-Tolyl-1H-pyrazol-4-yl)propanoic acid. Retrieved from [Link] (Analogous spectral data for 4-substituted pyrazoles).
Claramunt, R. M., et al. (1991). The annular tautomerism of pyrazoles: The case of 3(5)-phenylpyrazole. Journal of the Chemical Society, Perkin Transactions 2.[3] (Fundamental study on
and coupling constants in pyrazoles).
Silverstein, R. M., & Webster, F. X. Spectrometric Identification of Organic Compounds. John Wiley & Sons.[4][6] (Standard reference for coupling constant validation).
A Comparative Guide to the Infrared Spectroscopy of Pyrazole Propanoic Acid Hydrochloride
This guide provides an in-depth analysis of the Fourier-Transform Infrared (FTIR) spectroscopy of pyrazole propanoic acid hydrochloride. Designed for researchers, scientists, and professionals in drug development, this d...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth analysis of the Fourier-Transform Infrared (FTIR) spectroscopy of pyrazole propanoic acid hydrochloride. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple peak listing. It offers a comparative framework, grounding the spectral features of the target molecule against its constituent parts—pyrazole and propanoic acid—to provide a robust methodology for structural elucidation and verification. We will explore the theoretical underpinnings of the expected spectral bands, present a validated experimental protocol for data acquisition, and offer insights into the causal relationships between molecular structure and vibrational modes.
Introduction: The Role of IR Spectroscopy in Structural Analysis
Infrared (IR) spectroscopy is an indispensable analytical technique in the chemical and pharmaceutical sciences. It operates on the principle that chemical bonds vibrate at specific frequencies. When a molecule is irradiated with infrared light, it absorbs energy at frequencies corresponding to these vibrations, resulting in a unique spectral fingerprint. For a molecule like pyrazole propanoic acid hydrochloride, which combines a heterocyclic aromatic ring, a carboxylic acid, and an amine salt, the IR spectrum provides a wealth of information for confirming its identity, purity, and structural integrity. This guide will deconstruct the spectrum of this molecule by analyzing its key functional groups individually and collectively.
Molecular Structure and Key Vibrational Moieties
To accurately interpret the IR spectrum, we must first understand the molecule's structure. Pyrazole propanoic acid hydrochloride is composed of three critical components whose vibrational characteristics will be superimposed in the final spectrum:
The Pyrazole Ring: A five-membered aromatic heterocycle with two adjacent nitrogen atoms.
The Propanoic Acid Sidechain: A three-carbon carboxylic acid group.
The Hydrochloride Salt: One of the nitrogen atoms in the pyrazole ring is protonated and forms an ionic bond with a chloride ion.
Below is a diagram illustrating the key functional groups that give rise to the most prominent IR absorption bands.
Caption: Molecular structure and key IR-active functional groups.
Predictive and Comparative Spectral Analysis
A definitive spectrum for pyrazole propanoic acid hydrochloride is best understood by comparing its expected peaks with the known spectra of its parent compounds. The formation of the hydrochloride salt and the covalent linkage of the two moieties introduce distinct changes that are key to a positive identification.
This exceptionally broad band is characteristic of the hydrogen-bonded dimers formed by carboxylic acids. Its presence is a strong indicator of the -COOH group.[2][4]
The free N-H stretch of the pyrazole ring is absent because this nitrogen is protonated to form the hydrochloride salt.
N-H⁺ Stretch (Hydrochloride)
N/A
N/A
2800-2400 cm⁻¹ (Broad)
This is a key diagnostic feature. Amine and imine hydrochlorides exhibit a very broad and strong absorption in this region due to the N-H⁺ stretching mode.[6] This band will overlap significantly with the lower frequency end of the carboxylic O-H stretch.
The spectrum will show sharp peaks for both aromatic C-H (from the pyrazole ring, >3000 cm⁻¹) and aliphatic C-H (from the propanoic chain, <3000 cm⁻¹). These will be superimposed on the broad O-H band.
The carbonyl stretch is one of the most intense and easily identifiable peaks in the spectrum. Its position confirms the presence of the carboxylic acid.[4]
These absorptions arise from the stretching vibrations within the pyrazole ring. Protonation can cause a slight shift in these frequencies compared to neutral pyrazole.
This band corresponds to the stretching of the carbon-nitrogen bonds within the heterocyclic ring.
Key Differentiators for Identification:
The unambiguous identification of pyrazole propanoic acid hydrochloride relies on observing three key features simultaneously:
The very broad O-H stretch from the carboxylic acid (~3300-2500 cm⁻¹).
The strong, sharp C=O stretch (~1730-1700 cm⁻¹).
The broad, strong N-H⁺ stretch (~2800-2400 cm⁻¹) characteristic of the hydrochloride salt, which distinguishes it from its freebase form.
Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum
The following protocol outlines a self-validating system for obtaining a high-quality FTIR spectrum of a solid powder like pyrazole propanoic acid hydrochloride using an Attenuated Total Reflectance (ATR) accessory. ATR is chosen for its minimal sample preparation and high reproducibility.
Caption: Standard Operating Procedure for FTIR-ATR Analysis.
Causality Behind Experimental Choices:
Background Scan: A background scan is non-negotiable. Atmospheric water vapor and carbon dioxide absorb strongly in the IR region. Without subtracting their contribution, the resulting spectrum would be contaminated with false peaks, leading to misinterpretation.
ATR Crystal Cleaning: Any residue from previous samples will appear in the current spectrum. Cleaning with a volatile solvent like isopropanol ensures that only the analyte of interest is measured.
Consistent Pressure: The depth of penetration of the IR evanescent wave into the sample is on the order of microns. Insufficient or inconsistent pressure leads to poor contact and a weak, non-reproducible signal. A built-in pressure gauge is ideal for ensuring consistency between measurements.
Conclusion
The infrared spectrum of pyrazole propanoic acid hydrochloride is a composite of the vibrational modes of its constituent functional groups. A successful structural verification depends on the systematic identification of the characteristic bands for the carboxylic acid (a very broad O-H stretch and a strong C=O stretch) and, crucially, the broad N-H⁺ absorption band that confirms the presence of the hydrochloride salt. By employing the robust ATR-FTIR protocol described and comparing the resulting data against the well-established spectral features of pyrazole and propanoic acid, researchers can confidently confirm the identity and structural integrity of this compound, ensuring the quality and reliability of their downstream applications in drug development and chemical research.
References
Doc Brown's Chemistry. Infrared spectrum of propanoic acid. Available at: [Link]
Pate, B. H., et al. (2021). Millimeter-Wave and High-Resolution Infrared Spectroscopy of the Ground and 14 Vibrationally Excited States Lying Below 1300 cm–1 of Pyrazole. The Journal of Physical Chemistry A. Available at: [Link]
SlideShare. IR spectrum of carboxylic acids and alcohols. (2023). Available at: [Link]
ResearchGate. FT-IR spectra of (i) pyrazole ligands 1 and (ii) trinuclear pyrazolate complexes. Available at: [Link]
PubMed. IR plus vacuum ultraviolet spectroscopy of neutral and ionic organic acid monomers and clusters: propanoic acid. (2006). Available at: [Link]
RSC Publishing. A vibrational assignment for pyrazole. Journal of the Chemical Society B: Physical Organic. Available at: [Link]
Connect Journals. SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Available at: [Link]
AIP Publishing. IR plus vacuum ultraviolet spectroscopy of neutral and ionic organic acid monomers and clusters: Propanoic acid. The Journal of Chemical Physics. (2006). Available at: [Link]
ResearchGate. FT-IR spectra of (a) pyrazole ligands 1 A-E and (b) copper complexes 2.... Available at: [Link]
NIST WebBook. Propanoic acid. Available at: [Link]
University of California, Los Angeles. IR Spectroscopy Tutorial: Carboxylic Acids. Available at: [Link]
ACS Publications. Radical-Mediated Methylenation of N-Heterocyclic Carboxylic Acids with DMSO to Access Exocyclic Olefinic Azacycles. The Journal of Organic Chemistry. Available at: [Link]
ResearchGate. The C=O stretching frequency. Available at: [Link]
Spectroscopy Online. The C=O Bond, Part III: Carboxylic Acids. (2020). Available at: [Link]
ACS Publications. Correlation between C=O Stretching Vibrational Frequency and pKa Shift of Carboxylic Acids. (2022). Available at: [Link]
ResearchGate. FTIR Spectrum of the Synthesized (a) Heterocyclic Compound.... Available at: [Link]
ACS Publications. Detecting Structural Environments of Carboxyl Groups in Dissolved Natural Organic Molecules. (2023). Available at: [Link]
Scilit. Structure of the NH stretching vibrational band of pyrazole. Multiple resonance of substances forming strong H or D bonds. Available at: [Link]
Chemistry LibreTexts. 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Available at: [Link]
PubMed. Vibrational spectroscopy of secondary amine salts: 1. Assignment of NH(2)(+) stretching frequencies in crystalline phases. (2009). Available at: [Link]
MDPI. NH Stretching Frequencies of Intramolecularly Hydrogen-Bonded Systems: An Experimental and Theoretical Study. (2021). Available at: [Link]
ChemTalk. IR Spectrum | Table of IR Spectroscopy Values. Available at: [Link]
ResearchGate. NH / CH stretching region of the IR spectrum of pyrazole. Available at: [Link]
A Comparative Analysis of the Reactivity of Pyrazole-4-yl and Pyrazole-3-yl Propanoic Acids: A Guide for Researchers
For researchers and professionals in drug development and medicinal chemistry, the selection of isomeric building blocks is a critical decision that can profoundly impact the synthesis, reactivity, and ultimately, the bi...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and professionals in drug development and medicinal chemistry, the selection of isomeric building blocks is a critical decision that can profoundly impact the synthesis, reactivity, and ultimately, the biological activity of a target molecule. Among the versatile heterocyclic scaffolds, pyrazole derivatives are of significant interest.[1][2] This guide provides an in-depth technical comparison of the reactivity of two key positional isomers: pyrazole-4-yl propanoic acid and pyrazole-3-yl propanoic acid. This analysis is grounded in fundamental principles of heterocyclic chemistry and supported by established experimental observations for related structures.
Introduction: The Significance of Isomerism in Pyrazole Chemistry
The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. This arrangement creates a unique electronic landscape within the ring, with distinct reactivity at each position. The C4 position is generally the most electron-rich and, therefore, the most susceptible to electrophilic attack, while the C3 and C5 positions are comparatively electron-poor.[3][4][5] The introduction of a propanoic acid substituent, a common pharmacophore, further modulates this reactivity. The point of attachment of this side chain, whether at the C4 or C3 position, dictates the overall electronic distribution and steric environment of the molecule, leading to significant differences in the reactivity of both the pyrazole ring and the carboxylic acid functional group.
Comparative Reactivity Analysis
The differing reactivity of pyrazole-4-yl and pyrazole-3-yl propanoic acids can be rationalized by considering the electronic interplay between the pyrazole ring and the propanoic acid side chain.
Electronic Landscape and Ring Reactivity
The propanoic acid group, through its carboxylic acid moiety, acts as a mild electron-withdrawing group. Its influence on the pyrazole ring's susceptibility to electrophilic aromatic substitution is highly dependent on its position.
Pyrazole-4-yl Propanoic Acid: In this isomer, the electron-withdrawing substituent is located at the most electron-rich C4 position. This has two major consequences:
Deactivation of the Ring: The overall electron density of the pyrazole ring is reduced, making it less reactive towards electrophiles compared to unsubstituted pyrazole.
Blocking of the Primary Reaction Site: With the C4 position occupied, electrophilic attack is forced to occur at the less favorable and more electron-deficient C3 or C5 positions. This typically requires more forcing reaction conditions.
Pyrazole-3-yl Propanoic Acid: Here, the electron-withdrawing group is at the less electron-rich C3 position.
Ring Deactivation: The ring is still deactivated towards electrophilic attack compared to unsubstituted pyrazole.
Available C4 Position: Crucially, the highly nucleophilic C4 position remains unsubstituted. Therefore, electrophilic substitution is expected to proceed at this position, albeit at a slower rate than in unsubstituted pyrazole.[6][7]
This fundamental difference in the accessibility of the primary site for electrophilic attack is a key differentiator in the synthetic utility of these two isomers.
Diagram: Electronic Effects and Reactivity
Caption: Logical flow of electronic effects on the pyrazole ring.
Acidity of the Propanoic Acid Moiety
The acidity of the carboxylic acid proton is influenced by the electronic nature of the pyrazole ring at the point of attachment.
Pyrazole-3-yl Propanoic Acid: The C3 position of the pyrazole ring is inherently more electron-deficient than the C4 position.[5] The electron-withdrawing character of the pyrazole ring at this position will stabilize the carboxylate conjugate base through an inductive effect, thereby increasing the acidity of the propanoic acid.
Pyrazole-4-yl Propanoic Acid: The C4 position is more electron-rich. Consequently, the pyrazole ring at this position will have a less pronounced electron-withdrawing effect on the propanoic acid side chain compared to the C3-substituted isomer. This will result in a slightly lower acidity (higher pKa) for pyrazole-4-yl propanoic acid.
Compound
Predicted Relative Acidity
Rationale
Pyrazole-3-yl Propanoic Acid
Higher Acidity (Lower pKa)
Attached to the more electron-deficient C3 position, leading to greater stabilization of the carboxylate anion.
Pyrazole-4-yl Propanoic Acid
Lower Acidity (Higher pKa)
Attached to the more electron-rich C4 position, resulting in less stabilization of the carboxylate anion.
Experimental Protocols for Comparative Analysis
To empirically validate the theoretical differences in reactivity, the following experimental protocols are proposed. These are designed to be conducted in parallel for a direct and objective comparison.
Experiment 1: Comparative Esterification
This experiment aims to compare the reactivity of the carboxylic acid moiety. A slightly more acidic carboxylic acid is expected to undergo esterification at a faster rate under acid catalysis.
Protocol: Fischer Esterification
Reaction Setup: In two separate round-bottom flasks, dissolve an equimolar amount of pyrazole-4-yl propanoic acid and pyrazole-3-yl propanoic acid in a 20-fold excess of methanol.
Catalyst Addition: Add a catalytic amount (e.g., 0.05 equivalents) of concentrated sulfuric acid to each flask.
Reaction: Reflux both reaction mixtures for a predetermined time (e.g., 4 hours).
Work-up: After cooling to room temperature, quench the reactions by carefully adding a saturated aqueous solution of sodium bicarbonate. Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Analysis: Analyze the crude reaction mixtures by ¹H NMR or GC-MS to determine the conversion to the corresponding methyl ester. A higher conversion for the pyrazole-3-yl propanoic acid would be indicative of its higher acidity.
Diagram: Experimental Workflow for Comparative Esterification
Caption: Workflow for comparing esterification rates.
This experiment will highlight the differences in the reactivity of the pyrazole ring towards electrophilic substitution.
Protocol: Ring Bromination
Reaction Setup: In two separate, foil-wrapped round-bottom flasks, dissolve an equimolar amount of pyrazole-4-yl propanoic acid and pyrazole-3-yl propanoic acid in a suitable solvent such as acetic acid.
Reagent Addition: Slowly add one equivalent of bromine dissolved in acetic acid to each flask at room temperature while stirring.
Reaction: Stir the reaction mixtures at room temperature for 24 hours.
Work-up: Quench the reactions with an aqueous solution of sodium thiosulfate. Extract the product with a suitable organic solvent, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.
Analysis: Analyze the crude products by ¹H NMR and LC-MS. For pyrazole-3-yl propanoic acid, the appearance of a new aromatic signal corresponding to the C4-brominated product is expected. For pyrazole-4-yl propanoic acid, minimal to no reaction is anticipated under these conditions. If a reaction does occur, it would likely be at the C3 or C5 position and may require more forcing conditions to achieve significant conversion.
Conclusion
The positional isomerism of the propanoic acid substituent on the pyrazole ring gives rise to distinct and predictable differences in chemical reactivity. Pyrazole-3-yl propanoic acid is anticipated to be a stronger acid and its pyrazole ring more amenable to electrophilic substitution at the C4 position compared to pyrazole-4-yl propanoic acid. In contrast, the pyrazole ring of the 4-yl isomer is significantly deactivated towards electrophilic attack due to the blocking of the most reactive site. These differences are crucial for strategic planning in synthetic chemistry, particularly in the design and synthesis of novel pharmaceutical agents. The provided experimental protocols offer a framework for the empirical validation of these principles in a research setting.
References
Kaur, N., & Singh, A. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 26(23), 7233. [Link]
Scribd. (n.d.). Complete Electrophilic Substitution Reactions Pyrazole. Retrieved from [Link]
(Pyrazol-4-yl)aceticyl) acetic acid Derivative: Synthesis, Isolation and Characterization. (n.d.). aws.amazon.com. Retrieved from [Link]
Grygorenko, O. O., et al. (2020). Practical multigram synthesis of 4- and 5-pyrazolylacetic acids. ChemRxiv. [Link]
MDPI. (2025). Synthesis of (Camphor-3-yl)acetic Acid-Derived Pyrazoles. MDPI. [Link]
SlideShare. (2018). Unit 4 Pyrazole. Retrieved from [Link]
National Journal of Pharmaceutical Sciences. (2021). A review of pyrazole an its derivative. National Journal of Pharmaceutical Sciences, 2(1), 35-42. [Link]
Bentham Science. (2012). Reactions of Some Pyrazole-3-Carboxylic Acids and Carboxylic Acid Chlorides with Various O- and N- Nucleophiles. Letters in Organic Chemistry, 9(4), 254-260. [Link]
Pyrazole. (n.d.). SlideShare. Retrieved from [Link]
Der Pharma Chemica. (2016). Synthesis characterization and antimicrobial activity of pyrazolo pyrazolone derivatives (Mannich Reactions). Der Pharma Chemica, 8(1), 461-468. [Link]
Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]
A Guide to Validating Crystal Structure Data for 3-(1H-pyrazol-4-yl)propanoic Acid Salts: A Comparative Analysis
For Researchers, Scientists, and Drug Development Professionals The precise three-dimensional arrangement of atoms in a crystal lattice is fundamental to understanding the physicochemical properties of a pharmaceutical c...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
The precise three-dimensional arrangement of atoms in a crystal lattice is fundamental to understanding the physicochemical properties of a pharmaceutical compound. For active pharmaceutical ingredients (APIs) and their salts, such as those derived from 3-(1H-pyrazol-4-yl)propanoic acid, an unambiguous crystal structure is critical for intellectual property, formulation development, and regulatory approval. This guide provides a comprehensive framework for the validation of small-molecule crystal structure data, moving beyond a simple checklist to explain the causality behind experimental choices and data interpretation.
We will use hypothetical, yet realistic, case studies based on salts of 3-(1H-pyrazol-4-yl)propanoic acid to compare a high-quality structural model against alternatives with common crystallographic pathologies. This comparative approach illuminates the decision-making process required to ensure the scientific integrity of a crystal structure determination.
The Foundation: From Diffraction to a Preliminary Model
The journey to a validated crystal structure begins with a high-quality single-crystal X-ray diffraction (SC-XRD) experiment.[1][2] The goal is to obtain a complete, redundant, and high-resolution dataset. Once diffraction data are collected and processed, a structural model is generated through solution and refinement, typically using software suites like SHELX[3][4][5] integrated within graphical interfaces such as Olex2.[6][7][8]
The refinement process is an iterative cycle of adjusting atomic parameters (positional coordinates, displacement parameters) to minimize the difference between the structure factors calculated from the model (Fcalc) and those observed from the experiment (Fobs). Validation is not a final step but an integral part of this cycle, guiding the crystallographer to the most accurate and physically sensible model.
The Anatomy of a High-Quality Structure: Key Validation Metrics
A robust crystallographic model is judged by several key statistical metrics. Understanding these parameters is essential for evaluating the quality of a structure.
The R-factors (R1 and wR2): The conventional R-factor, R1, is a measure of the agreement between the observed and calculated structure factor amplitudes.[9][10] The weighted R-factor, wR2, is based on squared intensities (F²) and is considered a more reliable indicator, as it includes all reflection data in the calculation. For a well-refined small-molecule structure, R1 values are typically below 0.05 (5%).[9][11]
Goodness-of-Fit (GooF): This parameter, also called S, measures how well the model fits the data. An ideal GooF value is exactly 1.0.[12][13][14] Significant deviations can indicate an incorrect model, poor data quality, or an inappropriate weighting scheme.[13]
Residual Electron Density (Q-peaks): After a model is refined, a difference Fourier map is calculated to reveal regions where electron density is over- or under-represented by the model. Large positive peaks (unaccounted-for atoms or disorder) or deep negative holes (atoms assigned are too heavy) are red flags. In a good refinement, the final residual peaks should be chemically insignificant, typically less than ±0.5 e/ų.
Anisotropic Displacement Parameters (ADPs): ADPs model atomic motion as ellipsoids. These ellipsoids should be physically reasonable. Non-positive definite (NPD) ADPs or excessively large or elongated ellipsoids can signal problems like atomic misassignment, disorder, or absorption correction issues.
Parameter
Acceptable Range (Small Molecules)
Indication of Quality
R1
< 0.05
Excellent agreement between model and data.
wR2
< 0.15
Good agreement, considering all data.
GooF
0.9 – 1.1
The model is a statistically good fit to the data.
Max/Min Residual Density
< ±0.5 e/ų
No significant unmodeled electron density.
ADPs
All positive-definite
Atomic motion is physically realistic.
The Gold Standard: IUCr Validation with checkCIF/PLATON
The International Union of Crystallography (IUCr) provides a definitive standard for data validation through its checkCIF service.[15][16] This service, which uses the powerful PLATON software, analyzes a Crystallographic Information File (CIF) for syntactic correctness, internal consistency, and scientific plausibility.[17][18][19][20] The output is a report with alerts classified from A (most severe) to G (informational).[21][22][23][24] The goal is not necessarily to have zero alerts, but to understand and, if necessary, justify every alert raised.
The overall validation workflow is a critical, self-correcting loop that ensures the final deposited structure is as accurate as possible.
Fig 1. A flowchart of the iterative crystal structure validation workflow.
Comparative Case Studies: Ideal vs. Pathological Structures
Let's examine four hypothetical datasets for salts of 3-(1H-pyrazol-4-yl)propanoic acid to illustrate the power of comparative validation.
Case A: The Ideal Structure - Sodium 3-(1H-pyrazol-4-yl)propanoate
This represents a textbook-quality refinement. The data is high-resolution, the model refines smoothly, and the validation metrics are excellent.
Parameter
Case A: Ideal Structure
Interpretation
Formula
C₆H₇N₂O₂Na
Confirmed
Crystal System
Monoclinic
Determined
Space Group
P2₁/c
Centrosymmetric, common for organics
R1 [I>2σ(I)]
0.035
Excellent
wR2 (all data)
0.092
Excellent
GooF
1.04
Ideal fit
Max/Min Residual Density
0.18 / -0.21 e/ų
No significant residual density
checkCIF Alerts
None of level A, B, or C
The model is robust and problem-free.
Case B: The Disordered Model - Potassium 3-(1H-pyrazol-4-yl)propanoate
In this case, the flexible propanoate tail is found to occupy two slightly different positions in the crystal lattice. Initial refinement without modeling this disorder leads to poor metrics.
Parameter
Case B: Initial (Poor) Model
Case B: Refined (Disordered) Model
Interpretation
Formula
C₆H₇N₂O₂K
C₆H₇N₂O₂K
Confirmed
R1 [I>2σ(I)]
0.095
0.048
Significant improvement after modeling disorder.
wR2 (all data)
0.280
0.125
Significant improvement.
GooF
1.85
1.06
GooF returns to an ideal value.
Key checkCIF Alert
THETM01 - Large ADP, PLAT097 - Large Residual Density
Alert resolved or explained.
The initial model failed to account for all electron density. The refined model correctly describes the two-component disorder, leading to superior validation metrics.
Case C: The Twinned Crystal - Ammonium 3-(1H-pyrazol-4-yl)propanoate
Twinning occurs when two or more crystal domains grow intergrown with a specific orientation relationship.[25][26][27] This pathology can complicate data processing and refinement if not properly identified and handled.[28][29]
Parameter
Case C: Untwinned (Incorrect) Model
Case C: Refined (Twinned) Model
Interpretation
Formula
C₆H₁₁N₃O₂
C₆H₁₁N₃O₂
Confirmed
R1 [I>2σ(I)]
0.121
0.042
R-factors drop dramatically with twinning treatment.
wR2 (all data)
0.355
0.110
Significant improvement.
GooF
2.51
1.03
GooF becomes ideal.
Key checkCIF Alert
PLAT340 - Low Bond Precision, PLAT911 - Bad Data/Model Fit
Alerts resolved.
The high initial R-factors and GooF were strong indicators of a systematic error. PLATON's twin tests would identify the twin law, and refinement using this information (e.g., HKLF 5 in SHELXL) correctly models the data.
Case D: Salt vs. Co-crystal - The Ambiguous Hydrochloride Structure
A critical question for a hydrochloride is whether proton transfer has occurred to form a salt (pyrazolium chloride) or if a neutral co-crystal has formed. Validation provides the definitive answer. The key is locating the hydrogen atom on the pyrazole ring. A difference Fourier map should reveal its position.
Feature
Case D: Salt Model (Correct)
Case D: Co-crystal Model (Incorrect)
Proton Location
On pyrazole N atom
On HCl
N-H Bond Length
~0.90 Å
N/A
C-N-C Angle (pyrazole)
Consistent with pyrazolium cation
Consistent with neutral pyrazole
Key checkCIF Alert
None
PLAT230 - Missing/Misplaced H-Atom, PLAT084 - Very Short H...A Contact
Conclusion
The model is chemically and crystallographically sound.
The model is chemically incorrect, leading to validation alerts and a poorer statistical fit.
The following decision tree provides a simplified diagnostic guide for common issues encountered during validation.
Fig 2. A decision tree for diagnosing common refinement problems.
Protocols
Protocol 1: General Workflow for Single-Crystal X-ray Data Collection
Crystal Selection: Select a suitable single crystal (typically 0.1-0.3 mm) that is free of cracks and defects under a polarized light microscope.[30]
Mounting: Mount the crystal on a cryoloop or glass fiber and flash-cool it in a stream of cold nitrogen gas (typically 100 K) to minimize radiation damage.
Data Collection: Mount the sample on the diffractometer. Perform an initial screening to determine unit cell parameters and crystal quality.[2]
Strategy Calculation: Based on the determined Laue group, calculate an optimal data collection strategy to ensure high completeness and redundancy.[31]
Data Integration: Collect the full dataset. The diffraction images are then processed to integrate the reflection intensities, which are corrected for experimental factors (e.g., Lorentz and polarization effects). The output is a reflection file (e.g., an HKL file).
Protocol 2: Step-by-Step Structure Validation using Olex2 with checkCIF
This protocol assumes a preliminary structural model has been solved and is open in Olex2.[32][33]
Initial Refinement: Perform several cycles of least-squares refinement by typing refi in the command line or using the GUI. Ensure the model includes anisotropic displacement parameters for all non-hydrogen atoms.
Run checkCIF: Navigate to the "Report" tab in the "Work" panel. Click the "checkCIF Report" button. Olex2 will automatically generate the necessary files and send them to the IUCr's checkCIF web service.[32]
Review Report: The checkCIF report will open in a web browser. Systematically review all alerts, starting with Level A alerts. Click on the hyperlink for each alert to read the IUCr's explanation.[15]
Analyze and Correct:
Geometric Alerts: Check bond lengths and angles for unusual values. These may indicate misassigned atoms.
ADP Alerts: Look for "NPD" or "Large" ADP alerts. These often point to disorder or incorrect atom types. Use the Tools -> Disorder -> Model It tool to help model disordered fragments.
Residual Density Alerts: Use the difference electron density map (Ctrl-M) to visualize the location of large Q-peaks. These may be missing atoms, solvent molecules, or indicators of disorder.
Iterate: After making corrections to the model (e.g., splitting atoms for disorder, correcting atom types), re-run the refinement for several cycles.
Final Validation: Generate a new checkCIF report. If severe alerts have been resolved, proceed to explain any remaining minor (B, C, or G level) alerts that are features of the structure (e.g., strong hydrogen bonds) rather than errors. This is done by creating a validation response form (VRF) or adding comments directly into the CIF.
Conclusion
The validation of a crystal structure is a rigorous, multi-faceted process that underpins the reliability of structural chemistry. It is not merely about achieving low R-factors but involves a critical assessment of the entire structural model against established chemical and physical principles. By using a comparative approach and leveraging powerful validation tools like PLATON, researchers can identify and correct subtle and significant errors, from twinning to atomic misassignment. For crucial pharmaceutical compounds like the salts of 3-(1H-pyrazol-4-yl)propanoic acid, this diligence ensures that the resulting structural data are trustworthy, reproducible, and fit for purpose in the demanding landscape of drug development.
References
Online Dictionary of Crystallography. (2017, December 15). R factor. [Link]
